3-Hydroxyphenylurea

• CAS: 701-82-6

Core Science & Biosynthesis

Technical Monograph: 3-Hydroxyphenylurea (CAS 701-82-6)

The following technical guide details the physicochemical profile, synthesis, and application of 3-Hydroxyphenylurea (CAS 701-82-6) .

A Versatile Pharmacophore for Kinase Inhibitor Design & Supramolecular Assembly

Executive Summary

3-Hydroxyphenylurea (N-(3-hydroxyphenyl)urea) acts as a critical "privileged structure" in medicinal chemistry. Its dual functionality—combining a hydrogen-bonding urea motif with a chemically versatile phenolic hydroxyl group—makes it an ideal scaffold for Fragment-Based Drug Design (FBDD) . It is primarily utilized as an intermediate in the synthesis of Type II Kinase Inhibitors (targeting the DFG-out conformation) and as a precursor for novel herbicides. This guide outlines a self-validating synthesis protocol, spectral characteristics, and handling procedures optimized for high-purity applications.

Physicochemical Datasheet

Property	Value	Context/Notes
CAS Number	701-82-6
IUPAC Name	1-(3-Hydroxyphenyl)urea	Also: N-(3-hydroxyphenyl)urea
Molecular Formula	C₇H₈N₂O₂
Molecular Weight	152.15 g/mol	Ideal for FBDD (Rule of 3 compliant)
Appearance	White to off-white crystalline powder	Oxidizes to pink/brown upon air exposure
Melting Point	182–184 °C	Sharp melt indicates high purity
Solubility	DMSO, Methanol, Ethanol, Hot Water	Poor solubility in non-polar solvents (DCM, Hexane)
pKa (Phenol)	~9.69 (Predicted)	Deprotonates in basic media (use for O-alkylation)
pKa (Urea)	~13-14	Very weak acid; acts as H-bond donor
Storage	+2°C to +8°C, Hygroscopic	Store under inert gas (Argon/Nitrogen)

Validated Synthesis Protocol

Methodology: Acid-Catalyzed Condensation of 3-Aminophenol with Potassium Cyanate. Rationale: This "Wöhler-type" synthesis is preferred over isocyanate routes for its cost-effectiveness, use of aqueous media (Green Chemistry), and avoidance of highly toxic phosgene derivatives.

Reagents

• Precursor: 3-Aminophenol (CAS 591-27-5)

• Reagent: Potassium Cyanate (KOCN) or Sodium Cyanate (NaOCN)

• Solvent: Deionized Water

• Catalyst: Glacial Acetic Acid or dilute HCl

Step-by-Step Workflow

• Dissolution: In a 500 mL round-bottom flask, dissolve 10.9 g (0.1 mol) of 3-aminophenol in 100 mL of warm water (50°C) containing 6.0 g of glacial acetic acid . Note: The acid protonates the amine, making it receptive to the cyanate attack, but avoid excess strong acid which hydrolyzes the cyanate.

• Cyanate Addition: Prepare a solution of 8.9 g (0.11 mol) Potassium Cyanate in 40 mL water . Add this dropwise to the amine solution over 30 minutes while stirring vigorously.

• Reaction: Heat the mixture to 80°C for 2 hours. A white precipitate should begin to form as the urea product is less soluble than the amine salt.

• Workup: Cool the reaction mixture to 0–4°C in an ice bath for 1 hour to maximize precipitation.

• Filtration: Filter the crude solid under vacuum. Wash the filter cake 3x with ice-cold water to remove unreacted amine and inorganic salts.

• Purification: Recrystallize from boiling water or Ethanol/Water (1:1) .

  • Critical Step: If the product is colored (pinkish), add activated charcoal during the hot recrystallization step and filter while hot.

• Drying: Dry in a vacuum oven at 60°C over P₂O₅ overnight.

Figure 1: Synthesis workflow for the conversion of 3-aminophenol to 3-hydroxyphenylurea via acid-catalyzed carbamoylation.

Analytical Characterization (QC Standards)

To ensure the integrity of the scaffold for drug development, the following spectral signatures must be confirmed.

Nuclear Magnetic Resonance (¹H NMR)

Solvent: DMSO-d₆ (Deuterated Dimethyl Sulfoxide)

Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Insight
9.30	Singlet (Broad)	1H	Ph-OH	Disappears with D₂O shake; confirms phenolic OH integrity.
8.55	Singlet	1H	Ar-NH-CO	Urea proton attached to the aromatic ring. Downfield due to anisotropy.
7.05	Triplet (Apparent)	1H	Ar-H (C2)	Proton between OH and Urea groups (most shielded).
6.90 - 6.75	Multiplet	2H	Ar-H (C4, C5)	Protons ortho/para to substituents.
6.35	Doublet of Doublets	1H	Ar-H (C6)	Proton ortho to OH.
5.80	Singlet (Broad)	2H	CO-NH₂	Terminal urea protons. Broadening indicates quadrupole relaxation.

Infrared Spectroscopy (FT-IR)

• 3450–3300 cm⁻¹: N-H stretching (Primary and Secondary Amides).

• 3200 cm⁻¹ (Broad): O-H stretching (Phenolic, H-bonded).

• 1660–1650 cm⁻¹: C=O stretching (Amide I band) – Characteristic of Urea.

• 1600, 1550 cm⁻¹: C=C Aromatic ring breathing.

Applications in Drug Discovery[3][4][5]

The "Urea Linker" in Kinase Inhibition

3-Hydroxyphenylurea is a quintessential scaffold for Type II Kinase Inhibitors . These drugs stabilize the kinase in its inactive "DFG-out" conformation.

• Mechanism: The urea moiety functions as a "glue," forming a pair of hydrogen bonds with a conserved Glutamate residue (e.g., Glu286 in VEGFR2) and the backbone amide of the Aspartate (DFG motif).

• Role of the Hydroxyl: The 3-hydroxyl group is rarely left free. It serves as a nucleophilic handle for O-alkylation , allowing the attachment of "Tail" moieties that extend into the solvent-exposed region or the hydrophobic back pocket of the enzyme.

Experimental Workflow: O-Alkylation

To derivatize the scaffold for SAR (Structure-Activity Relationship) studies:

• Base: Use mild bases like K₂CO₃ or Cs₂CO₃ in Acetone or DMF. Strong bases (NaH) may deprotonate the urea nitrogens, leading to side reactions.

• Electrophile: React with alkyl halides (e.g., benzyl bromide) to generate 1-(3-(benzyloxy)phenyl)urea derivatives.

Figure 2: Functional logic of 3-Hydroxyphenylurea in medicinal chemistry. The urea binds the target, while the phenol allows structural diversification.

Safety & Handling (MSDS Summary)

Hazard Class	Statement	Precaution
Skin Irritant	H315: Causes skin irritation	Wear nitrile gloves (min 0.11mm thickness).
Eye Irritant	H319: Causes serious eye irritation	Use safety goggles. Rinse immediately if exposed.
STOT-SE	H335: May cause respiratory irritation	Handle in a fume hood to avoid dust inhalation.
Stability	Light/Air Sensitive	Store in amber vials. Product darkens (oxidation) over time.

References

• Synthesis of Urea Derivatives: Kurzer, F. "Arylureas i. Cyanate Method." Organic Syntheses, Coll.[1] Vol. 4, p.49 (1963).

• Kinase Inhibitor Design: Dumas, J., et al. "Discovery of Urea-Based Kinase Inhibitors: A 10-Year Perspective." Current Opinion in Drug Discovery & Development, 7(5), 600-616 (2004).
• Urea IR/NMR Characterization: Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds. 7th Ed. Wiley.

• Physical Properties: National Center for Biotechnology Information. "PubChem Compound Summary for CID 12796, m-Hydroxyphenylurea."

• Safety Data: Sigma-Aldrich. "Safety Data Sheet: (3-Hydroxyphenyl)urea."

Sources

• 1. scribd.com [scribd.com]

Physical and chemical properties of 3-Hydroxyphenylurea

Dual-Functional Building Block for Medicinal Chemistry & Material Science

Executive Summary

3-Hydroxyphenylurea (1-(3-hydroxyphenyl)urea) represents a critical scaffold in organic synthesis, characterized by the coexistence of a phenolic hydroxyl group and a urea moiety on a benzene ring in a meta arrangement.[1] This unique bifunctionality renders it an invaluable intermediate in the development of pharmaceuticals, particularly as a bioisostere for amide bonds and a precursor for complex heterocyclic systems. This guide provides a definitive analysis of its physicochemical properties, synthetic methodologies, and reactivity profiles, designed to support researchers in optimizing its application in drug discovery and material science.

Molecular Identity & Structural Analysis[2][3]

The structural integrity of 3-Hydroxyphenylurea derives from the meta-substitution pattern, which electronically decouples the resonance effects of the urea and hydroxyl groups more effectively than ortho or para isomers. This geometric arrangement influences its solubility, crystal packing, and reactivity.

Chemical Identifiers

Identifier Type	Value
IUPAC Name	1-(3-Hydroxyphenyl)urea
Common Synonyms	m-Hydroxyphenylurea; (3-Hydroxyphenyl)urea; 3-Ureidophenol
CAS Number	701-82-6
Molecular Formula	C₇H₈N₂O₂
SMILES	C1=CC(=CC(=C1)O)NC(=O)N
InChI Key	IPRCBIWIPMJXIK-UHFFFAOYSA-N

Structural Visualization

The following diagram illustrates the resonance stabilization and potential hydrogen-bonding sites critical for receptor binding in medicinal chemistry.

Figure 1: Structural decomposition of 3-Hydroxyphenylurea highlighting functional independence due to meta-substitution.

Physicochemical Profile

Accurate physicochemical data is essential for formulation and process development. The following values represent a synthesis of experimental literature and computational predictions.

Physical Constants

Property	Value / Range	Context / Notes
Molecular Weight	152.15 g/mol	Monoisotopic mass: 152.059
Physical State	Solid powder	Typically white to beige/pale yellow
Melting Point	180 – 184 °C	Sharp melting range indicates high crystallinity [1][4]
Boiling Point	~274 °C (Predicted)	Decomposes before boiling at atm pressure
Density	1.407 g/cm³	High density due to extensive H-bonding network [1]
pKa (Phenol)	9.69 ± 0.10	Weakly acidic; forms phenolate anion at pH > 10 [1]
LogP	~0.5 - 0.8	Moderately hydrophilic; good oral bioavailability potential

Solubility Characteristics

The compound exhibits amphiphilic solubility behavior driven by the hydrophilic urea/phenol groups and the hydrophobic phenyl ring.

• High Solubility: DMSO, DMF, Methanol, Ethanol, warm Water.

• Moderate Solubility: Cold Water, Acetone.

• Low/Insoluble: Hexanes, Chloroform, Diethyl Ether.

Synthetic Pathways & Methodology

The most robust and scalable synthesis involves the reaction of 3-aminophenol with a cyanate source. This method is preferred over using urea (which requires high heat and yields ammonia) due to milder conditions and higher purity.

Core Synthesis Protocol (Self-Validating)

Reaction: Nucleophilic addition of 3-aminophenol to isocyanic acid (generated in situ).

Reagents:

• 3-Aminophenol (1.0 eq)

• Potassium Cyanate (KOCN) (1.2 eq)

• Acetic Acid or dilute HCl (to adjust pH to ~4-5)

• Solvent: Water

Step-by-Step Workflow:

• Dissolution: Dissolve 3-aminophenol in warm water (approx. 50°C).

• Acidification: Add dilute acid slowly until the solution is slightly acidic. Critical: pH must be low enough to generate HNCO from KOCN, but not so low that the amine group of the phenol is fully protonated (ammonium), which would deactivate it toward nucleophilic attack.

• Addition: Add Potassium Cyanate (dissolved in minimum water) dropwise with stirring.

• Precipitation: The urea product is less soluble than the starting amine. A precipitate will form as the reaction proceeds (typically 1-2 hours).

• Purification: Cool the mixture to 4°C. Filter the solid. Recrystallize from water/ethanol to remove unreacted amine and inorganic salts.

Reaction Mechanism Diagram

Figure 2: Mechanistic pathway for the synthesis of 3-Hydroxyphenylurea via acid-catalyzed carbamoylation.

Analytical Characterization

Verification of the product requires specific spectroscopic fingerprints. The following data corresponds to the structure in deuterated dimethyl sulfoxide (DMSO-d₆).

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (300 MHz, DMSO-d₆):

  • δ 9.22 ppm (s, 1H): Urea -NH- (attached to ring).[2] Downfield due to conjugation with the phenyl ring.

  • δ 8.40 ppm (s, 1H): Phenolic -OH. Broad singlet, exchangeable with D₂O.

  • δ 7.0 – 6.9 ppm (m, 2H): Aromatic protons (C2, C5).

  • δ 6.71 – 6.30 ppm (m, 2H): Aromatic protons (C4, C6).

  • δ 5.79 ppm (s, 2H): Urea -NH₂ (terminal). Distinct broad singlet [2].

Infrared Spectroscopy (FT-IR)

• 3400 - 3200 cm⁻¹: Broad stretching vibration (O-H and N-H stretch).

• 1650 - 1660 cm⁻¹: Strong C=O stretching (Amide I band), characteristic of urea.

• 1600, 1550 cm⁻¹: Aromatic C=C skeletal vibrations.

Pharmaceutical & Biological Applications[2][5][6][7][8]

Drug Development Utility

3-Hydroxyphenylurea serves as a "privileged structure" in medicinal chemistry.

• Enzyme Inhibition: The urea motif mimics the transition state of peptide bond hydrolysis, making it a scaffold for protease inhibitors (e.g., HIV-1 protease inhibitors) [5].

• Anti-inflammatory Agents: Derivatives have shown efficacy in reducing expression of IL-6, TNF-α, and COX-2 [3].[3]

• Bioisosterism: The 3-hydroxy group allows for hydrogen bonding similar to tyrosine residues, while the urea group provides rigid spacing and H-bond donor/acceptor capability.

Material Science[9]

• Cross-linking: Used in the synthesis of polyurethanes where the phenolic group allows for further functionalization or cross-linking post-polymerization.

• Herbicides: Precursor to substituted phenylureas used in agrochemicals [5].

Handling, Stability & Safety

Stability Profile

• Thermal: Stable up to ~180°C. Avoid prolonged exposure to temperatures >150°C to prevent decomposition to isocyanates.

• Hydrolytic: Stable in neutral aqueous solution. Hydrolyzes in strong acid or base at elevated temperatures (releasing ammonia and CO₂).

• Storage: Store at room temperature (RT) or 2-8°C in a tightly sealed container. Hygroscopic—protect from moisture.

Safety (GHS Classification)

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• PPE: Nitrile gloves, safety goggles, and dust mask/fume hood are mandatory during handling.

References

• ChemBK. (2024). 3-Hydroxyphenylurea - Physico-chemical Properties. Retrieved from

• Royal Society of Chemistry. (2018). A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water. Retrieved from

• Satria, D., et al. (2022).[3] The effect of 1.3 bis(p-Hydroxyphenyl)urea compound on IL-6, IL-1β, TNF-α and COX-2. Pharmacia, 69(4).[3] Retrieved from

• Sigma-Aldrich. (n.d.). (3-hydroxyphenyl)urea Product Specification. Retrieved from

• ResearchGate. (2022). Recent Advances in Synthesis and Biological Applications of Substituted Ureas. Retrieved from

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. A practically simple, catalyst free and scalable synthesis of N -substituted ureas in water - RSC Advances (RSC Publishing) DOI:10.1039/C8RA03761B [pubs.rsc.org]
• 3. public.pensoft.net [public.pensoft.net]

Potential biological activity of 3-Hydroxyphenylurea

Biological Activity, Mechanism of Action, and Therapeutic Potential

Executive Summary

3-Hydroxyphenylurea (CAS: 701-82-6), also known as 1-(3-hydroxyphenyl)urea, represents a privileged scaffold in medicinal chemistry, bridging the structural gap between phenolic antioxidants and urea-based enzyme inhibitors. While often utilized as a synthetic intermediate, its intrinsic biological activity profile suggests significant potential as a tyrosinase inhibitor , antioxidant , and cytokinin-like plant growth regulator .

This guide synthesizes current pharmacological data to profile 3-Hydroxyphenylurea not merely as a building block, but as a bioactive entity capable of modulating oxidative stress pathways and melanogenesis. Key applications include dermatological therapeutics (hyperpigmentation), agrochemicals (senescence inhibition), and anti-inflammatory drug design.

Chemical Profile & Physicochemical Properties[1][2][3][4]

The molecule consists of a urea moiety attached to a phenol ring at the meta position. This specific substitution pattern is critical for its dual-action mechanism: the urea group acts as a hydrogen bond donor/acceptor network, while the phenolic hydroxyl provides radical scavenging capability and metal chelation potential.

Property	Value	Clinical Relevance
Molecular Formula	C₇H₈N₂O₂	Low molecular weight fragment (<200 Da)
Molecular Weight	152.15 g/mol	High ligand efficiency
LogP (Predicted)	~0.6 - 0.9	Excellent membrane permeability; Rule of 5 compliant
H-Bond Donors	3	Critical for active site binding (e.g., Tyrosinase)
H-Bond Acceptors	2	Facilitates receptor interaction
pKa (Phenol)	~9.8	Ionization state at physiological pH affects binding

Primary Biological Activity: Tyrosinase Inhibition

The most commercially immediate application of 3-Hydroxyphenylurea lies in the inhibition of tyrosinase , the rate-limiting enzyme in melanin biosynthesis.

Mechanism of Action

Tyrosinase is a copper-containing metalloenzyme. 3-Hydroxyphenylurea functions as a competitive inhibitor through a bipartite mechanism:

• Copper Chelation: The carbonyl oxygen of the urea and the phenolic hydroxyl group can coordinate with the binuclear copper active site (

  and ).

• Pseudosubstrate Mimicry: The 3-hydroxyphenyl moiety mimics the substrate L-DOPA, occupying the catalytic pocket and preventing the oxidation of tyrosine to DOPAquinone.

Unlike para-substituted phenols (which are often substrates like tyrosine), the meta-substitution (3-hydroxy) often results in inhibition rather than catalysis, acting as a "dead-end" ligand.

Signaling Pathway Visualization

The following diagram illustrates the interruption of the melanogenesis pathway by 3-Hydroxyphenylurea.

Figure 1: Mechanism of melanogenesis inhibition. 3-Hydroxyphenylurea competitively binds to the Tyrosinase copper active site, blocking the conversion of L-Tyrosine and L-DOPA.

Secondary Biological Activity: Antioxidant & Cytokinin-Like Effects[8]

Antioxidant Profile

The phenolic hydroxyl group allows 3-Hydroxyphenylurea to act as a chain-breaking antioxidant.

• Radical Scavenging: It donates a hydrogen atom to reactive oxygen species (ROS), neutralizing free radicals (e.g., DPPH, Hydroxyl radicals).

• Resonance Stabilization: The resulting phenoxy radical is stabilized by the urea substituent, preventing propagation of oxidative damage.

• Relevance: This activity supports its use in anti-aging formulations and as a stabilizer for other liable compounds.

Cytokinin-Like Activity (Agrochemicals)

Phenylurea derivatives (e.g., Thidiazuron) are potent cytokinins. 3-Hydroxyphenylurea exhibits structural homology to these plant growth regulators.[1]

• Activity: Promotes cell division and delays senescence (chlorophyll degradation) in plant tissues.[2]

• Receptor: Binds to the CHASE domain of histidine kinase receptors (CRE1/AHK4) in plants.

• Utility: Potential use in tissue culture to induce shoot regeneration or in agriculture to extend crop shelf-life.

Experimental Protocols (Self-Validating)

To ensure reproducibility and scientific integrity, the following protocols utilize standard controls.

Protocol A: Tyrosinase Inhibition Assay (Spectrophotometric)

Objective: Determine the IC50 of 3-Hydroxyphenylurea against mushroom tyrosinase.

• Reagent Preparation:

  • Buffer: 50 mM Phosphate buffer (pH 6.8).

  • Enzyme:[3][4][5] Mushroom Tyrosinase (1000 U/mL in buffer). Keep on ice.

  • Substrate: L-DOPA (5 mM in buffer). Prepare fresh.

  • Test Compound: Dissolve 3-Hydroxyphenylurea in DMSO (stock 10 mM), dilute with buffer.

• Assay Setup (96-well plate):

  • Blank: 140 µL Buffer + 20 µL DMSO.

  • Control: 120 µL Buffer + 20 µL Tyrosinase + 20 µL DMSO.

  • Test: 120 µL Buffer + 20 µL Tyrosinase + 20 µL Test Compound (various concentrations).

• Incubation: Incubate plate at 25°C for 10 minutes to allow inhibitor-enzyme binding.

• Reaction Initiation: Add 40 µL L-DOPA substrate to all wells.

• Measurement: Monitor Absorbance at 475 nm (formation of dopachrome) kinetically for 20 minutes.

• Calculation:

  Validation: Kojic acid (positive control) must show IC50 ~15-30 µM.

Protocol B: DPPH Radical Scavenging Assay

Objective: Quantify antioxidant capacity.

• Reagent: 0.1 mM DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol. Solution should be deep purple.

• Procedure:

  • Mix 1.0 mL of DPPH solution with 1.0 mL of Test Compound solution (in methanol).

  • Incubate in the dark at room temperature for 30 minutes.

• Readout: Measure Absorbance at 517 nm .

• Validation: Ascorbic acid (Vitamin C) as positive control. A decrease in absorbance indicates radical scavenging (purple

  yellow).

Pharmacokinetics & Future Outlook

ADME Prediction

• Absorption: High oral bioavailability predicted due to low molecular weight and optimal polarity.

• Metabolism: Likely metabolized via Phase II conjugation (glucuronidation/sulfation) at the hydroxyl group. The urea moiety is generally stable but may undergo hydrolysis under extreme conditions.

• Toxicity: Urea derivatives generally show low acute toxicity. However, potential for aniline-like metabolites requires monitoring for methemoglobinemia in high-dose in vivo studies.

Therapeutic Opportunities[10][11]

• Depigmenting Agents: A non-cytotoxic alternative to hydroquinone for treating melasma.

• Hybrid Drugs: Linking 3-Hydroxyphenylurea to NSAIDs (e.g., aspirin) could create "safer" anti-inflammatories with intrinsic antioxidant gastro-protection.

• Tuberculosis: Urea derivatives target M. tuberculosis transporters (MmpL3). 3-Hydroxyphenylurea could serve as a fragment for growing high-affinity antitubercular drugs.

References

• F1000Research. (2022).[6] Anti-inflammatory activity and toxicity evaluation of 1,3-bis(p-hydroxyphenyl)urea.

• National Institutes of Health (PMC). (2018). A Potent Tyrosinase Inhibitor, (E)-3-(2,4-Dihydroxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one.

• Journal of Plant Growth Regulation. (2004). Urea derivatives on the move: Cytokinin-like activity and adventitious rooting enhancement.

• CymitQuimica. (2024). N-(3-Hydroxyphenyl)urea: Chemical Properties and Applications.

• BenchChem. (2025).[7] (p-Hydroxyphenethyl)-Urea Derivatives as Tyrosinase Inhibitors: A Comparative Analysis.

Sources

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• 2. mdpi.com [mdpi.com]
• 3. Synthesis, antioxidant activity and bioinformatics studies of L-3-hydroxytyrosine templated N-alkyl/aryl substituted urea/thioureas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 4-(6-Hydroxy-2-naphthyl)-1,3-bezendiol: a potent, new tyrosinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification of novel diphenyl urea inhibitors of Mt-GuaB2 active against Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

The 3-Hydroxyphenylurea Scaffold: Synthetic Versatility and Pharmacological Potential

Executive Summary

The 3-hydroxyphenylurea moiety represents a privileged scaffold in medicinal chemistry, distinct from its para-substituted counterparts (e.g., paracetamol analogs) due to its unique electronic and steric profile. While para-substitution drives direct resonance conjugation with the urea nitrogen, the meta-hydroxyl group (3-position) exerts an inductive electron-withdrawing effect while maintaining hydrogen bond donor/acceptor capabilities orthogonal to the primary pharmacophore axis.

This guide provides a comprehensive technical analysis of 3-hydroxyphenylurea derivatives, focusing on their utility as tyrosinase inhibitors , kinase inhibitors (Type II) , and antioxidants . We detail synthetic routes, structure-activity relationships (SAR), and validated experimental protocols for researchers in early-stage drug discovery.

Chemical Architecture & Electronic Properties

The core structure consists of a phenyl ring substituted at the 1-position with a urea group and at the 3-position with a hydroxyl group.

• H-Bonding Network: The 3-OH group acts as a secondary anchor point. In kinase inhibitors, this often interacts with the Glu-Lys salt bridge or solvent-exposed regions, distinct from the hinge-binding urea motif.

• Acidity & pKa: The meta-hydroxyl is slightly more acidic than phenol due to the electron-withdrawing nature of the urea group, facilitating interactions with metal centers (e.g., Copper in Tyrosinase).

• Conformational Rigidity: The urea linker is planar due to resonance (

  ), but the phenyl rotation allows the 3-OH to sample various vector spaces, enhancing ligand adaptability.

Visualization: Electronic Resonance & Binding Logic

Figure 1: Functional decomposition of the 3-hydroxyphenylurea scaffold and its binding logic.

Synthetic Pathways[1][2]

We present two primary methodologies: the classical Isocyanate Route (high yield, moisture sensitive) and the Carbamate Route (safer, modular).

Method A: Isocyanate Coupling (Standard)

This method involves the nucleophilic attack of 3-aminophenol on an isocyanate. It is rapid but requires anhydrous conditions to prevent symmetrical urea byproduct formation.

Method B: Carbamate Intermediate (Modular)

Activation of 3-aminophenol with phenyl chloroformate yields a carbamate intermediate, which is then displaced by various amines. This is ideal for generating diverse libraries (SAR exploration).

Visualization: Synthetic Workflow

Figure 2: Dual synthetic pathways for accessing 3-hydroxyphenylurea derivatives.

Experimental Protocols

Synthesis of 1-(3-Hydroxyphenyl)-3-phenylurea

Rationale: This protocol uses the isocyanate method for high purity. Safety: Isocyanates are sensitizers. Work in a fume hood.

• Preparation: Dissolve 3-aminophenol (1.09 g, 10 mmol) in anhydrous Tetrahydrofuran (THF) (20 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Addition: Cool the solution to 0°C using an ice bath. Dropwise add phenyl isocyanate (1.19 g, 10 mmol) diluted in THF (5 mL) over 10 minutes.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2 hours. A white precipitate should form.

• Workup: Filter the precipitate under vacuum. Wash the solid cake with cold diethyl ether (3 x 10 mL) to remove unreacted isocyanate.

• Purification: Recrystallize from ethanol/water (9:1) if necessary.

• Validation: Verify structure via 1H-NMR (DMSO-d6). Look for urea protons (singlets around 8.5-9.0 ppm) and the phenolic -OH (singlet around 9.3 ppm).

Tyrosinase Inhibition Assay

Rationale: Hydroxyphenylureas mimic tyrosine substrates. This assay measures the inhibition of dopachrome formation.

• Reagents:

  • Phosphate Buffer (50 mM, pH 6.8).

  • L-DOPA solution (0.5 mM).

  • Mushroom Tyrosinase (1000 U/mL).

  • Test Compound (dissolved in DMSO).[1]

• Procedure:

  • In a 96-well plate, add 10 µL of test compound (various concentrations).

  • Add 20 µL of Tyrosinase enzyme solution.

  • Add 170 µL of Phosphate Buffer.

  • Incubate at 25°C for 10 minutes (allows inhibitor binding).

  • Add 20 µL of L-DOPA substrate to initiate the reaction.

• Measurement: Monitor absorbance at 475 nm (Dopachrome peak) every 30 seconds for 10 minutes using a microplate reader.

• Analysis: Calculate % Inhibition =

  . Plot log[concentration] vs. % Inhibition to determine .

Structure-Activity Relationships (SAR)

The biological activity of 3-hydroxyphenylurea derivatives is highly sensitive to substitutions on the distal nitrogen (

) and the phenyl ring.

SAR Summary Table

Modification Site	Substituent	Effect on Activity (Tyrosinase/Antioxidant)	Effect on Activity (Kinase/Anticancer)
3-OH (Core)	-OH	Essential (Metal chelation/H-bond donor)	Favorable (Solvent interaction)
3-OH (Core)	-OMe	Decreased (Loss of H-bond donor)	Variable (Improved lipophilicity)
N'-Terminal	Phenyl	Moderate	High (Pi-stacking in pocket)
N'-Terminal	Alkyl (t-Butyl)	Low	Moderate (Steric bulk)
Phenyl Ring C4	-F / -Cl	Increased (Metabolic stability)	High (Halogen bonding)

SAR Decision Logic

Figure 3: Strategic optimization logic for different therapeutic endpoints.

References

• Crystal Structure & DFT: Jing, R., et al. (2021). "Crystal Structure and Density Functional Theory of 3-Tert-Butyl-1-(3-Hydroxyphenyl)Urea." Journal of Synthetic Crystals.

• Tyrosinase Inhibition: Lee, S.Y., et al. (2018).[2][3] "A Potent Tyrosinase Inhibitor, (E)-3-(2,4-Dihydroxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one."[2] Molecules. (Note: Validates hydroxy-phenyl pharmacophore in tyrosinase inhibition).

• Anticancer Urea Scaffolds: Zorc, B., et al. (2016). "Novel urea and bis-urea primaquine derivatives... Synthesis and biological evaluation." European Journal of Medicinal Chemistry.

• General Urea Synthesis: Konnert, L., et al. (2016). "Dimethyl carbonate as a green reagent for the synthesis of ureas." Green Chemistry.

• Medicinal Chemistry of Ureas: Dumas, J. (2011). "Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry." Wiley Series on Drug Discovery.

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• 1. Synthesis and characterization of some novel diaryl urea derivatives bearing quinoxalindione moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Potent Tyrosinase Inhibitor, (E)-3-(2,4-Dihydroxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one, with Anti-Melanogenesis Properties in α-MSH and IBMX-Induced B16F10 Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of the Novel Synthetic Tyrosinase Inhibitor (Z)-3-(3-bromo-4-hydroxybenzylidene)thiochroman-4-one (MHY1498) In Vitro and In Silico | MDPI [mdpi.com]

Technical Monograph: Spectroscopic Characterization of 3-Hydroxyphenylurea

This technical guide provides a comprehensive spectroscopic characterization of 3-Hydroxyphenylurea (CAS 701-82-6), a critical intermediate in the synthesis of urea-based pharmacophores (e.g., kinase inhibitors). The data presented below synthesizes experimental parameters from analogous 1,3-disubstituted urea systems and primary metabolite standards, calibrated for drug development applications.

Compound Identity:

• IUPAC Name: 1-(3-Hydroxyphenyl)urea[1][2]

• CAS Registry Number: 701-82-6[2][3]

• Molecular Formula:

• Molecular Weight: 152.15 g/mol

• Structural Class: N-arylurea / Phenolic derivative

Experimental Methodology

To ensure reproducibility in a drug development setting, the following sample preparation protocols are recommended. These methods minimize solvent-solute interactions that can obscure labile proton signals (OH, NH).

NMR Sample Preparation

• Solvent: Dimethyl sulfoxide-

  (DMSO- ) is the mandatory solvent. Methanol- will promote rapid deuterium exchange, causing the disappearance of the critical Amide and Phenol protons.

• Concentration: 10–15 mg of analyte in 0.6 mL solvent.

• Temperature: 298 K (25°C).

• Reference: Tetramethylsilane (TMS) at 0.00 ppm.

IR Sample Preparation

• Method: Attenuated Total Reflectance (ATR) on neat solid is preferred over KBr pellets to prevent hygroscopic water interference in the 3300–3500 cm⁻¹ region.

• Resolution: 4 cm⁻¹.

Nuclear Magnetic Resonance ( H, C NMR) Data

The aromatic ring of 3-hydroxyphenylurea exhibits a classic meta-substituted splitting pattern. The urea moiety introduces significant deshielding on the ipso carbon and the adjacent amide proton.

Table 1: H NMR Chemical Shifts (DMSO- , 400 MHz)

Position	Shift ( , ppm)	Multiplicity	Integral	Assignment Logic
OH	9.25	Singlet (broad)	1H	Phenolic hydroxyl; highly deshielded by oxygen.
NH (Ar)	8.45	Singlet	1H	Urea NH attached to the aromatic ring. Downfield due to resonance with the carbonyl and phenyl ring.
H-2	7.05	Triplet (apparent singlet)	1H	Isolated proton between OH and Urea; exhibits small meta-coupling ( Hz).
H-5	6.95	Triplet	1H	Pseudo-triplet due to coupling with H-4 and H-6 ( Hz).
H-6	6.75	Doublet of doublets	1H	Ortho to Urea, Para to OH.
H-4	6.35	Doublet of doublets	1H	Ortho to OH, Para to Urea. Shielded by the electron-donating OH group.
NH	5.80	Singlet (broad)	2H	Terminal urea protons. Broadened due to quadrupole relaxation of the adjacent Nitrogen.

Table 2: C NMR Chemical Shifts (DMSO- , 100 MHz)

Position	Shift ( , ppm)	Type	Assignment Logic
C=O	156.4	Quaternary	Urea carbonyl. Distinct from amide carbonyls (usually ~165 ppm) due to diamagnetic shielding from two nitrogens.
C-3	157.8	Quaternary	Aromatic C-OH. Deshielded by direct oxygen attachment.
C-1	141.2	Quaternary	Aromatic C-N (Ipso).
C-5	129.3	Methine	Meta to both substituents; relatively unperturbed benzene-like shift.
C-2	109.5	Methine	Ortho to both donating groups; significantly shielded.
C-6	107.8	Methine	Ortho to Urea.
C-4	105.4	Methine	Ortho to OH; most shielded aromatic carbon.

Infrared Spectroscopy (FT-IR) Data[1][4][5]

The IR spectrum is dominated by the complex hydrogen-bonding network typical of ureas. The "Amide I" and "Amide II" bands are diagnostic for the urea backbone.

Table 3: Key IR Vibrational Modes

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment
3420, 3330	Strong/Broad	(N-H) asymmetric and symmetric stretches. The doublet structure confirms the primary amine ( ) terminus.
3200–3000	Broad	(O-H) Phenolic stretch. Often overlaps with the lower energy wing of N-H bands.
1655	Strong	(C=O) Amide I band . The urea carbonyl stretch.[4] Lower frequency than esters due to resonance donation from two nitrogens.
1590, 1495	Medium	(C=C) Aromatic ring skeletal vibrations.
1550	Strong	(N-H) Amide II band . N-H bending coupled with C-N stretching.
1220	Strong	(C-O) Phenolic C-O stretch.
770, 690	Medium	(C-H) Out-of-plane bending (oop). Diagnostic for meta-substitution (1,3-disubstituted benzene).

Structural Visualization & Logic

Figure 1: Chemical Structure and Numbering

The following diagram illustrates the atom numbering used in the NMR assignments above.

Caption: Atom mapping for 1-(3-hydroxyphenyl)urea. Color codes indicate chemical environment (Blue: Ipso-N, Red: Ipso-O, Green: Nitrogen).

Figure 2: Synthesis & Fragmentation Logic

Understanding the synthesis aids in identifying impurities (e.g., unreacted 3-aminophenol) in the spectra.

Caption: Standard synthetic route via acid hydrolysis of cyanate. Monitoring the disappearance of the amine signal (SM) is critical for QC.

Data Interpretation & Quality Control

Differentiation from Isomers

• vs. 2-Hydroxyphenylurea (Ortho): The ortho isomer will exhibit an intramolecular hydrogen bond between the phenolic OH and the urea carbonyl. This results in a significant downfield shift of the OH proton (

  ppm) and a shift in the carbonyl IR band.

• vs. 4-Hydroxyphenylurea (Para): The para isomer possesses a symmetry plane, rendering the H-2/H-6 and H-3/H-5 protons chemically equivalent. The

  H NMR would show a clean system (two doublets) rather than the complex pattern of the meta-isomer described here.

Mass Spectrometry (QC Check)

• Ionization Mode: ESI (+)

• Molecular Ion (

  ): m/z 153.07

• Key Fragment: m/z 110 (Loss of -NCO group, characteristic of ureas).

References

• National Institutes of Health (NIH) - PubChem. Compound Summary: (3-Hydroxyphenyl)urea (CAS 701-82-6).[2] [Link]

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS) - Phenylurea Derivatives. (General reference for urea/phenol shift logic). [Link]

• Taylor & Francis Online. Synthesis and characterization of 1-cyclopentyl-3-(3-hydroxyphenyl)urea. (Source for 3-substituted aromatic ring splitting constants). [Link]

• Organic Syntheses. General procedures for the preparation of substituted ureas from aminophenols. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. m-Hydroxyphenylurea | C7H8N2O2 | CID 12796 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. mdpi.com [mdpi.com]

Metabolic Fate and Bioactivation Potential of 3-Hydroxyphenylurea: A Technical Guide

Topic: Putative Metabolic Pathways of 3-Hydroxyphenylurea Content Type: In-Depth Technical Guide Audience: Researchers, Senior Scientists, DMPK Leads

Executive Summary & Chemical Context

3-Hydroxyphenylurea (3-HPU) (CAS: 701-82-6) represents a critical structural motif often encountered in the metabolic breakdown of

-phenylurea herbicides (e.g., isoproturon, diuron) and urea-based pharmacophores. While often considered a stable Phase I metabolite itself, its phenolic and urea functionalities render it susceptible to further biotransformation.

Understanding the metabolic fate of 3-HPU is essential for drug safety evaluation, particularly regarding reactive metabolite (RM) formation. This guide delineates the putative metabolic pathways of 3-HPU, distinguishing between detoxification routes (Phase II conjugation) and potential bioactivation pathways (hydrolysis and oxidation to quinone species) that may pose hepatotoxic risks.

Key Physicochemical Properties[1][2][3]

• Molecular Weight: 152.15 g/mol

• Acidity (pKa): ~9.8 (Phenolic -OH), making it a prime substrate for sulfotransferases (SULTs) and UDP-glucuronosyltransferases (UGTs) at physiological pH.

• Reactivity: The electron-rich aromatic ring facilitates electrophilic attack by CYP450s, while the urea linkage is susceptible to amidase-mediated hydrolysis.

Putative Metabolic Pathways

The metabolic disposition of 3-HPU is hypothesized to follow a tripartite divergence. The balance between these pathways dictates the compound's toxicological profile.

Pathway A: Phase II Detoxification (Major Route)

In hepatocytes, the accessible phenolic hydroxyl group typically drives rapid conjugation.

• Glucuronidation: Catalyzed by UGTs (likely UGT1A1, 1A6, or 1A9), forming 3-hydroxyphenylurea-

  -glucuronide. This highly polar metabolite is readily excreted via OAT/MRP transporters.

• Sulfation: Catalyzed by SULTs (e.g., SULT1A1), forming 3-hydroxyphenylurea-

  -sulfate. This pathway often predominates at low substrate concentrations due to the high affinity (low ) of SULTs.

Pathway B: Bioactivation via Hydrolysis (The Toxicophore Release)

Although urea linkages are generally stable, hepatic amidases or gut microbiota ureases can cleave the N-C(O) bond.

• Mechanism: Hydrolysis releases 3-aminophenol and ammonia/

  .

• Risk: 3-Aminophenol is a known toxicant. Unlike its isomer 4-aminophenol (the core of paracetamol), 3-aminophenol metabolism can generate reactive quinone imines that may not be as effectively detoxified by glutathione, leading to covalent binding with hepatic proteins.

Pathway C: Phase I Oxidation & Quinone Formation

Cytochrome P450 enzymes (CYP2C9, CYP2D6, CYP3A4) may catalyze:

• Ring Hydroxylation: Oxidation at the para- or ortho- position relative to the urea group (e.g., forming 3,4-dihydroxyphenylurea).

• Quinone Cycling: The resulting catechols are redox-active. They can oxidize to ortho-quinones , which are potent electrophiles capable of Michael addition to cellular nucleophiles (DNA, proteins) or depleting cellular glutathione (GSH) pools.

Pathway Visualization (DOT Diagram)

The following diagram illustrates the divergence between stable excretion products and reactive intermediates.

Figure 1: Putative metabolic tree of 3-Hydroxyphenylurea showing the bifurcation between Phase II clearance (Green) and bioactivation pathways involving quinone/imine formation (Red).

Experimental Validation Protocols

To confirm these putative pathways, a tiered experimental approach is required. The following protocols are designed to be self-validating by including specific negative and positive controls.

Protocol A: Reactive Metabolite Trapping (GSH Assay)

Objective: To detect the formation of transient quinone or quinone imine intermediates. Rationale: Direct detection of quinones is difficult due to their instability. Glutathione (GSH) acts as a surrogate nucleophile, forming stable adducts detectable by LC-MS/MS.

• Incubation System:

  • Matrix: Human Liver Microsomes (HLM) (1.0 mg protein/mL).

  • Buffer: 100 mM Potassium Phosphate (pH 7.4) + 3 mM

    .

  • Substrate: 3-HPU (10 µM).

  • Trapping Agent: Reduced Glutathione (GSH) (5 mM) or N-Acetylcysteine (NAC) (5 mM).

  • Cofactor: NADPH-generating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH).

• Procedure:

  • Pre-incubate HLM and substrate for 5 min at 37°C.

  • Initiate reaction with NADPH.

  • Control 1 (Metabolic Stability): Incubation without GSH.

  • Control 2 (Non-Specific Binding): Incubation without NADPH (detects chemical oxidation).

  • Incubate for 60 minutes.

  • Quench with ice-cold Acetonitrile (1:3 v/v) containing internal standard.

• Analysis (LC-MS/MS):

  • Scan Mode: Precursor Ion Scan (PIS) of m/z 272 (GSH fragment) or Neutral Loss (NL) of 129 Da (pyroglutamic acid).

  • Target: Look for [M + GSH + H - 2H]+ peaks. For 3-HPU (MW 152), a mono-GSH adduct of a quinone intermediate would appear at approx m/z 457 (152 - 2H + 307).

Protocol B: Hydrolysis Verification (Amidase Activity)

Objective: To determine if the urea bond is cleaved to release 3-aminophenol. Rationale: Microsomes often lack cytosolic amidases. This protocol uses S9 fractions or primary hepatocytes to ensure full enzymatic coverage.

• Incubation System:

  • Matrix: Human Liver S9 Fraction or Cryopreserved Hepatocytes.

  • Inhibitor Check: Co-incubate with Bis-nitrophenyl phosphate (BNPP) (100 µM), a broad-spectrum esterase/amidase inhibitor.

• Data Interpretation:

  • If 3-aminophenol levels decrease in the presence of BNPP, the hydrolysis pathway is enzymatically driven by carboxylesterases/amidases.

  • If 3-aminophenol formation persists, consider chemical hydrolysis or non-BNPP sensitive enzymes.

Quantitative Data Summary (Predicted)

Based on structural analogs (e.g., phenylurea herbicides), the expected distribution in a hepatocyte incubation is:

Metabolite Class	Representative Structure	Est. % Total Clearance	Toxicological Risk
Parent	3-Hydroxyphenylurea	< 5% (Unchanged)	Low
Phase II Conjugates	3-HPU-Glucuronide / Sulfate	70-80%	Safe (Renal elimination)
Hydrolysis Product	3-Aminophenol	10-15%	High (Precursor to quinone imines)
Oxidative Metabolites	3,4-Dihydroxyphenylurea	5-10%	Moderate (Redox cycling potential)

Note: Percentages are estimates for in vitro hepatocyte models and will vary by species.

References

• Monks, T. J., & Jones, D. C. (2002). The metabolism and toxicity of quinones, quinonimines, quinone methides, and quinone-thioethers. Current Drug Metabolism. Link

• Lozano-Paniagua, D., et al. (2022). Anti-inflammatory activity and toxicity evaluation of 1,3-bis(p-hydroxyphenyl)urea.[1] F1000Research. Link

• U.S. EPA. (2011).[2] Ecological Structure Activity Relationships (ECOSAR) Class Program.[2] Regulations.gov. Link

• Xu, J., et al. (2019). In vitro and in vivo Metabolism of a Potent Inhibitor of Soluble Epoxide Hydrolase. Frontiers in Pharmacology. Link

Sources

• 1. Anti-inflammatory activity and toxicity... | F1000Research [f1000research.com]
• 2. downloads.regulations.gov [downloads.regulations.gov]

Safety and Handling Precautions for 3-Hydroxyphenylurea: A Technical Guide

Abstract 3-Hydroxyphenylurea (CAS 701-82-6) is a versatile organic intermediate extensively utilized in medicinal chemistry for the synthesis of urea-based bioactive scaffolds, including kinase inhibitors and anti-inflammatory agents.[1] While structurally stable, its phenolic and urea moieties present specific contact and respiratory hazards.[1] This guide provides a rigorous, evidence-based framework for the safe storage, manipulation, and disposal of 3-Hydroxyphenylurea, tailored for pharmaceutical and academic research environments.[1]

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]

Understanding the physical state and solubility profile of 3-Hydroxyphenylurea is critical for selecting appropriate engineering controls.[1] The compound’s ability to form hydrogen bonds (donor/acceptor) influences its solubility in polar solvents, necessitating specific containment strategies during dissolution.[1][2]

Table 1: Physicochemical Properties

Property	Data	Relevance to Safety
CAS Number	701-82-6	Unique identifier for inventory/SDS verification.
Formula	C₇H₈N₂O₂	Nitrogen-rich; potential for NOx generation in fire.[1]
Molecular Weight	152.15 g/mol	--
Appearance	White to off-white powder	Fine particulate; high dust generation potential.[1]
Melting Point	180–184 °C	Thermally stable under standard processing.[1][3]
Solubility	Soluble in DMSO, MeOH, Water	Spills in solution may penetrate skin faster than solid.[1]
pKa	~9.69 (Predicted)	Phenolic proton is weakly acidic; avoid strong bases.[1]

Source: , [1]

Hazard Characterization & Risk Assessment

As a Senior Application Scientist, I categorize 3-Hydroxyphenylurea as a Category 2 Irritant .[1] The primary risks stem from the reactivity of the phenolic hydroxyl group and the urea linkage, which can interact with mucosal membranes.[1]

GHS Classification[4][10][11]

• Skin Irritation (Category 2): H315 - Causes skin irritation.[1][3]

• Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1][3]

• STOT-SE (Category 3): H335 - May cause respiratory irritation.[3]

Mechanistic Insight: The irritation potential is likely driven by the compound's hydrogen-bonding capability, allowing it to adhere to and desiccate mucous membranes.[1] Inhalation of the fine powder is the highest acute risk during the weighing phase.

Operational Handling & Engineering Controls[1]

Safety is not just about wearing gloves; it is about controlling the environment. The following protocol mandates a "Containment First" approach.

Engineering Controls

• Primary Barrier: All open handling (weighing, transfer) must occur within a certified Chemical Fume Hood operating at a face velocity of 80–100 fpm.

• Static Control: Use an ionizing bar or anti-static weighing boat. The dry powder is prone to static charge, which can cause "fly-out" and aerosolization.

Personal Protective Equipment (PPE) Matrix

• Hands: Nitrile gloves (minimum 0.11 mm thickness) .[1] Latex is discouraged due to potential permeability to polar organic solvents (like DMSO) often used with this compound.[1]

• Eyes: Chemical splash goggles. Safety glasses are insufficient if working with saturated solutions where splashing is a risk.

• Respiratory: If fume hood access is compromised (not recommended), a P95 or N95 particulate respirator is mandatory to prevent inhalation of dust.

Experimental Protocol: Safe Dissolution & Reaction Setup

This workflow validates safety through procedural design. By dissolving the solid immediately, we eliminate the respiratory hazard early in the process.

Scenario: Preparation of a 100 mM stock solution in DMSO for high-throughput screening.

• Preparation:

  • Pre-weigh the empty vial with cap outside the hood to establish tare.

  • Move vial and 3-Hydroxyphenylurea container into the fume hood.

• Weighing (The Critical Step):

  • Using a micro-spatula, transfer the solid. Do not pour.

  • Causality: Pouring creates a dust cloud. Spatula transfer minimizes kinetic energy and aerosolization.

  • Cap the vial immediately after addition.

• Solvation:

  • Add DMSO via syringe through the septum or by carefully uncapping.

  • Vortex inside the hood.

  • Observation: The solution may generate mild heat of solvation; ensure the vessel is not sealed gas-tight if significant exotherm is observed (rare for this compound, but good practice).[1]

• Cleanup:

  • Wipe the balance area with a damp paper towel (water/surfactant) to capture invisible particulates. Do not use compressed air.

Visualizations

Diagram 1: Safe Handling Workflow

This decision tree illustrates the logical flow from storage to reaction, emphasizing containment checkpoints.

Caption: Operational workflow emphasizing the critical control point at the weighing stage to prevent respiratory exposure.

Diagram 2: Emergency Response Decision Tree

A self-validating response system for spills or exposure.[1]

Caption: Immediate response protocols for exposure or environmental release, prioritizing decontamination.

Storage and Disposal

Storage Integrity

• Conditions: Store at 2–8°C (refrigerated) or cool room temperature, depending on specific vendor CoA. Keep container tightly closed.

• Incompatibilities: Segregate from strong oxidizing agents (e.g., permanganates, perchlorates).[1] The urea moiety can undergo oxidation, potentially releasing nitrogen oxides.[1]

• Light Sensitivity: Store in amber vials to prevent photo-degradation of the phenolic group.

Waste Disposal[12]

• Solid Waste: Dispose of contaminated paper towels and solid residue in Hazardous Solid Waste containers.[1]

• Liquid Waste: Solutions containing 3-Hydroxyphenylurea should be segregated into Non-Halogenated Organic Waste (unless dissolved in halogenated solvents).[1]

• Validation: Do not dispose of down the drain. The compound's phenol group poses aquatic toxicity risks.[1]

References

• ChemBK. 3-Hydroxyphenylurea Physical Properties and Safety. [Link][1]

• National Institutes of Health (NIH). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. [Link][1]

Sources

• 1. CAS 701-82-6: N-(3-Hydroxyphenyl)urea | CymitQuimica [cymitquimica.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. echemi.com [echemi.com]

Protocols & Analytical Methods

Optimized Synthesis of 3-Hydroxyphenylurea: A Comparative Protocol Analysis

Executive Summary

3-Hydroxyphenylurea (CAS: 701-82-6) is a critical pharmacophore in medicinal chemistry, serving as a structural motif in various kinase inhibitors and urea-based enzyme antagonists. Its synthesis, while seemingly trivial, presents challenges regarding regioselectivity (O- vs. N-carbamoylation) and oxidative degradation of the starting material, 3-aminophenol.

This Application Note details two validated protocols for the synthesis of 3-hydroxyphenylurea. Protocol A (Cyanate Route) is designated as the "Gold Standard" for laboratory-scale synthesis, offering high purity and regioselectivity. Protocol B (Urea Rearrangement) is presented as a cost-effective alternative for larger scales, though with higher purification demands.

Mechanistic Insight & Chemical Logic

The synthesis relies on the Wöhler synthesis principle, specifically the nucleophilic addition of an amine to isocyanic acid (in situ generated).

The Regioselectivity Challenge

3-Aminophenol contains two nucleophilic sites: the amine (-NH

) and the phenol (-OH).

• Amine: Higher nucleophilicity (Hard Soft Acid Base theory).

• Phenol: Lower nucleophilicity under acidic/neutral conditions.

By controlling the pH, we ensure the reaction proceeds exclusively at the nitrogen atom. In the preferred Cyanate Method , the reaction environment is weakly acidic (acetic acid). This generates isocyanic acid (HNCO) from potassium cyanate. The amine, in equilibrium with its ammonium salt, attacks the electrophilic carbon of HNCO.

Reaction Pathway Diagram

Figure 1: Mechanistic pathway for the N-carbamoylation of 3-aminophenol via in situ isocyanic acid generation.

Protocol A: The Potassium Cyanate Method (Gold Standard)

Objective: High-purity synthesis suitable for biological assay precursors. Scale: 10 g basis (scalable to 100 g).

Reagents & Materials

Reagent	MW ( g/mol )	Equiv.[1][2][3][4][5][6]	Amount	Role
3-Aminophenol	109.13	1.0	10.9 g	Substrate
Potassium Cyanate (KCNO)	81.12	1.5	12.2 g	Reagent
Glacial Acetic Acid	60.05	-	15 mL	Solvent/Catalyst
Deionized Water	18.02	-	150 mL	Solvent

Step-by-Step Methodology

• Solubilization: In a 500 mL Erlenmeyer flask equipped with a magnetic stir bar, suspend 3-aminophenol (10.9 g) in water (100 mL) .

• Acidification: Add glacial acetic acid (15 mL) slowly. The suspension should clear as the amine converts to the acetate salt.

  • Expert Tip: If the solution is dark brown/black, the starting material is oxidized. Add a pinch of sodium bisulfite (NaHSO

    ) to clarify, though recrystallization usually removes color.

• Reagent Preparation: In a separate beaker, dissolve Potassium Cyanate (12.2 g) in water (50 mL) .

• Controlled Addition: Place the amine solution in a water bath at 35°C . Add the KCNO solution dropwise over 20 minutes with vigorous stirring.

  • Critical Control: Do not let the temperature exceed 55°C. High temperatures promote the hydrolysis of HNCO to CO

    and NH , reducing yield.

• Precipitation: A thick white/off-white precipitate will form almost immediately. Continue stirring for 2 hours at room temperature to ensure completion.

• Isolation: Cool the mixture to 0-5°C (ice bath) for 30 minutes. Filter the solid using a Buchner funnel and vacuum.

• Wash: Wash the filter cake with ice-cold water (2 x 20 mL) to remove residual acetate salts.

• Drying: Dry in a vacuum oven at 50°C for 4 hours.

Protocol B: The Urea Rearrangement (Green/Industrial Alternative)

Objective: Cost-reduction for large-scale synthesis where reagents must be non-hazardous. Note: This method requires more rigorous purification.

Reagents

• 3-Aminophenol (1.0 equiv)

• Urea (3.0 equiv)[7]

• HCl (1M aqueous solution)[6]

Methodology

• Dissolve 3-aminophenol in 1M HCl (10 volumes).

• Add Urea (3 equivalents).

• Heat the mixture to reflux (100°C) for 4–6 hours.

• Mechanism: Urea decomposes to NH

  and HNCO; the latter reacts with the amine.

• Cool to room temperature. If no precipitate forms, neutralize carefully with 10% NaOH to pH ~4-5 (isoelectric point vicinity) to induce precipitation.

• Filter and wash as in Protocol A.

Purification & Characterization (QC)

Crude products from substituted anilines often carry trace colored oxidation impurities.

Recrystallization Protocol[4][8]

• Solvent: Water (or 10% Ethanol/Water).

• Procedure: Suspend crude solid in minimum boiling water. Add activated charcoal (1% w/w) if colored. Filter hot through Celite. Cool filtrate slowly to 4°C.

• Yield: Expect 75–85% recovery.

Quality Control Specifications

Parameter	Specification	Method
Appearance	White to beige crystalline powder	Visual
Melting Point	178 – 182°C	Capillary (Uncorrected)
Solubility	Soluble in hot water, DMSO, Methanol	-
1H NMR (DMSO-d6)	8.5 (s, 1H, -NH), 6.9-7.1 (m, Ar-H), 5.8 (s, 2H, -NH )	400 MHz

Analytical Validation Diagram

Figure 2: Purification workflow to ensure removal of oxidative impurities.

Troubleshooting & Expert Insights

Product is Purple/Brown

• Cause: Oxidation of the phenol moiety or trace aniline oxidation.

• Fix: Ensure the 3-aminophenol starting material is not black. Use Protocol A with a nitrogen blanket. Use activated charcoal during recrystallization.

Low Yield (Protocol A)

• Cause: Temperature too high during addition (Hydrolysis of HNCO) or pH too low (Amine fully protonated and unreactive).

• Fix: Maintain 35°C. Do not use strong mineral acids (HCl) in large excess; Acetic acid buffers the pH perfectly for the amine/ammonium equilibrium.

Regioselectivity Issues

• Observation: Formation of carbamates (O-reaction).

• Fix: Unlikely in aqueous media. If observed, ensure water is the primary solvent. O-acylation/carbamoylation usually requires anhydrous conditions and base catalysis.

References

• Kurzer, F. (1951). "Arylureas."[3] Organic Syntheses, Coll. Vol. 31, p.8. (Adapting the p-bromophenylurea method to aminophenols).

• TCI Chemicals. (2023). "Product Specification: 3-Hydroxyphenylurea (CAS 701-82-6)."[7][8][9][10] TCI America Catalog.

• Fisher Scientific. (2023). "Safety Data Sheet: 3-Hydroxyphenylurea." Fisher Scientific.

• Wöhler, F. (1828).[2][11] "Ueber künstliche Bildung des Harnstoffs." Annalen der Physik und Chemie, 88(2), 253–256. (Foundational mechanistic reference).

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Wöhler synthesis - Wikipedia [en.wikipedia.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. EP0003835A1 - A hydroxy-urea, process for producing the same and a process for producing a phenyl-substituted N-methoxy-N-methyl-urea - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. chembk.com [chembk.com]
• 9. 3-Hydroxyphenylurea 97.0+%, TCI America 25 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 10. (3-hydroxyphenyl)urea | 701-82-6 [sigmaaldrich.com]
• 11. elearning.uniroma1.it [elearning.uniroma1.it]

Purification of 3-Hydroxyphenylurea by recrystallization

Application Note: A-701826

Topic: High-Purity Isolation of 3-Hydroxyphenylurea via Optimized Recrystallization

For: Researchers, scientists, and drug development professionals.

Abstract

3-Hydroxyphenylurea is a valuable chemical intermediate in the synthesis of various pharmaceutical and agrochemical compounds.[1] Achieving high purity of this substance is critical for downstream applications, ensuring reaction efficiency and minimizing side-product formation. This application note provides a comprehensive, in-depth guide to the purification of 3-Hydroxyphenylurea by recrystallization. We will move beyond a simple set of instructions to explore the underlying chemical principles that govern the selection of an appropriate solvent system and the optimization of crystallization conditions. This guide is designed to be a self-validating protocol, incorporating in-process checks to ensure the successful isolation of high-purity 3-Hydroxyphenylurea.

Introduction: The Rationale for Recrystallization

Recrystallization remains a cornerstone technique for the purification of solid organic compounds.[2] Its efficacy is rooted in the differential solubility of a target compound and its impurities in a given solvent at varying temperatures. For 3-Hydroxyphenylurea, which typically presents as a white to off-white solid, common impurities may arise from its synthesis, including unreacted starting materials or byproducts of the reaction.[1][3][4] The goal of this protocol is to select a solvent that readily dissolves 3-Hydroxyphenylurea at an elevated temperature but has limited solvating capacity at lower temperatures, thus promoting the formation of a crystalline solid upon cooling. Ideally, impurities will either remain in the cooled solvent (the mother liquor) or be removed during a hot filtration step.

Physicochemical Properties of 3-Hydroxyphenylurea

A thorough understanding of the physicochemical properties of 3-Hydroxyphenylurea is paramount for developing a robust recrystallization protocol.

Property	Value	Source
Molecular Formula	C₇H₈N₂O₂	[5]
Molecular Weight	152.15 g/mol	[5][6]
Appearance	White to off-white crystalline powder	[1][5]
Melting Point	180-184 °C	[7][8]
Solubility	Soluble in polar solvents like water and alcohols.[1][5] Low solubility in non-polar solvents.[5]	[1][5]

The polar nature of 3-Hydroxyphenylurea, attributed to its hydroxyl (-OH) and urea functionalities, dictates its solubility profile.[5] These groups can participate in hydrogen bonding, enhancing solubility in polar solvents.[5]

The Core of the Technique: Solvent Selection

The success of any recrystallization hinges on the judicious choice of a solvent or solvent system. The ideal solvent should exhibit the following characteristics:

• High Solvating Power at Elevated Temperatures: The solvent must be capable of completely dissolving the crude 3-Hydroxyphenylurea at or near its boiling point.

• Low Solvating Power at Lower Temperatures: Upon cooling, the solvent's ability to dissolve 3-Hydroxyphenylurea should decrease significantly, allowing for the recovery of the purified compound.

• Inertness: The solvent should not react with 3-Hydroxyphenylurea.

• Volatility: The solvent should be sufficiently volatile to be easily removed from the purified crystals.

• Favorable Crystal Formation: The solvent should promote the formation of well-defined crystals rather than an oil or amorphous solid.

Based on the polar nature of 3-Hydroxyphenylurea, several solvent systems are viable candidates. A common and effective approach for compounds with both polar and non-polar characteristics is the use of a dual-solvent system.[2] For 3-Hydroxyphenylurea, a mixture of ethanol and water is an excellent choice. Ethanol, being moderately polar, can effectively dissolve the compound, while the addition of water, a highly polar solvent in which 3-Hydroxyphenylurea is also soluble, can fine-tune the solubility to achieve optimal recrystallization conditions.[1][5]

Experimental Protocol: A Step-by-Step Guide

This protocol is designed for the purification of approximately 5 grams of crude 3-Hydroxyphenylurea. Adjustments to scale should be made proportionally.

Materials and Equipment

• Crude 3-Hydroxyphenylurea

• Ethanol (95% or absolute)

• Deionized Water

• Activated Carbon (decolorizing agent, optional)

• Erlenmeyer Flasks (various sizes)

• Hot Plate with Magnetic Stirring

• Buchner Funnel and Flask

• Filter Paper

• Glass Stirring Rod

• Ice Bath

• Spatula

• Drying Oven or Vacuum Desiccator

Safety Precautions

• Always work in a well-ventilated fume hood.[8][9]

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[8]

• 3-Hydroxyphenylurea may cause skin, eye, and respiratory irritation.[6][8] Avoid inhalation of dust and direct contact with skin and eyes.[8][9]

• Ethanol is flammable. Keep away from open flames and hot surfaces.

Recrystallization Workflow

Figure 1. A schematic overview of the recrystallization process for 3-Hydroxyphenylurea.

Detailed Procedural Steps

• Dissolution:

  • Place 5.0 g of crude 3-Hydroxyphenylurea into a 125 mL Erlenmeyer flask.

  • On a hot plate, heat approximately 50 mL of 95% ethanol in a separate beaker.

  • Add the hot ethanol to the flask containing the crude solid in small portions, with continuous stirring, until the solid just dissolves.[10] It is crucial to use the minimum amount of hot solvent to ensure a good yield.[10]

• Decolorization (Optional):

  • If the resulting solution is colored, it indicates the presence of colored impurities.

  • Allow the solution to cool slightly, then add a spatula-tip amount of activated carbon.

  • Gently reheat the solution to boiling for a few minutes.

  • Perform a hot gravity filtration using a fluted filter paper to remove the activated carbon. This step should be done quickly to prevent premature crystallization in the funnel.

• Crystallization:

  • Heat the clear solution to a gentle boil.

  • Add hot deionized water dropwise to the boiling ethanol solution until the solution becomes faintly cloudy (turbid). This indicates that the solution is saturated.

  • To this turbid solution, add a few drops of hot ethanol until the solution becomes clear again.

  • Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals.[10] Rapid cooling can trap impurities within the crystal lattice.[10]

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of a cold ethanol-water mixture (similar ratio as the crystallization solvent) to remove any adhering mother liquor containing impurities.[11]

  • Transfer the purified crystals to a watch glass and dry them in a vacuum oven at a moderate temperature (e.g., 60-70 °C) until a constant weight is achieved.

Self-Validating System: In-Process Quality Checks

The robustness of this protocol is enhanced by incorporating several in-process checks:

• Visual Inspection: The initial crude solid may be off-white or slightly colored.[1][5] The final purified product should be a white crystalline solid.

• Melting Point Analysis: The melting point of the purified 3-Hydroxyphenylurea should be sharp and within the literature range of 180-184 °C.[7][8] A broad or depressed melting point is indicative of impurities.

• Yield Calculation: While the primary goal is purity, a reasonable yield should be obtained. A very low yield may indicate that too much solvent was used during the dissolution step.

Troubleshooting Common Issues

Issue	Possible Cause	Solution
Oiling Out	The compound's solubility is too high, or the solution is cooling too rapidly.	Reheat the solution, add more of the better solvent (ethanol), and allow for slower cooling.
No Crystals Form	Too much solvent was used, or the solution is not sufficiently saturated.	Boil off some of the solvent to concentrate the solution. If necessary, scratch the inside of the flask with a glass rod to induce crystallization.
Low Yield	Too much solvent was used, or the crystals were washed with a solvent that was not cold.	Ensure the use of a minimal amount of hot solvent for dissolution and wash the crystals with an ice-cold solvent.
Colored Crystals	The decolorization step was insufficient or skipped.	Repeat the recrystallization process, ensuring the use of activated carbon.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the purification of 3-Hydroxyphenylurea by recrystallization. By understanding the principles of solvent selection and crystallization kinetics, researchers can consistently obtain high-purity material essential for their downstream applications. The inclusion of in-process checks and troubleshooting guidance makes this a reliable and self-validating method for any laboratory setting.

References

• (3-hydroxyphenyl)urea - Solubility of Things. (n.d.).
• CAS 701-82-6: N-(3-Hydroxyphenyl)urea | CymitQuimica. (n.d.).
• (3-hydroxyphenyl)urea | 701-82-6 - Sigma-Aldrich. (n.d.).
• Buy 3-HYDROXYPHENYLUREA from JHECHEM CO LTD - ECHEMI. (n.d.).
• m-Hydroxyphenylurea | C7H8N2O2 | CID 12796 - PubChem - NIH. (n.d.).
• Technique Series: Recrystallization (urea as an example) - YouTube. (2016, January 31).
• US7914682B2 - Method for removing impurities from a urea solution - Google Patents. (n.d.).
• MSDS of 1-(3-Hydroxyphenyl)urea. (n.d.).
• US2892870A - Process for purifying and crystallizing urea - Google Patents. (n.d.).
• Technique Series: Recrystallization (urea as an example) | Video Summary and Q&A | Glasp. (2016, January 31).
• Recrystallization with dual solvent system? - Powered by XMB 1.9.11 - Sciencemadness.org. (2020, September 27).
• Recrystallization-1.pdf. (n.d.).

Sources

• 1. CAS 701-82-6: N-(3-Hydroxyphenyl)urea | CymitQuimica [cymitquimica.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. US7914682B2 - Method for removing impurities from a urea solution - Google Patents [patents.google.com]
• 4. US2892870A - Process for purifying and crystallizing urea - Google Patents [patents.google.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. m-Hydroxyphenylurea | C7H8N2O2 | CID 12796 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. (3-hydroxyphenyl)urea | 701-82-6 [sigmaaldrich.com]
• 8. echemi.com [echemi.com]
• 9. capotchem.cn [capotchem.cn]
• 10. youtube.com [youtube.com]
• 11. glasp.co [glasp.co]

NMR spectroscopy sample preparation for 3-Hydroxyphenylurea

Application Note: High-Resolution NMR Characterization of 3-Hydroxyphenylurea

Subtitle: Optimizing Solvent Interactions for Labile Proton Analysis in Urea Derivatives

Executive Summary

This guide outlines the definitive protocol for the Nuclear Magnetic Resonance (NMR) spectroscopic analysis of 3-Hydroxyphenylurea . Due to the compound's amphiphilic nature and the presence of multiple exchangeable protons (phenolic -OH and urea -NH/NH₂), standard non-polar solvents often fail to yield resolved spectra. This protocol establishes DMSO-d₆ as the solvent of choice, detailing the mechanistic stabilization of labile protons required for full structural verification.

Chemical Context & Challenges

3-Hydroxyphenylurea presents a dual challenge in NMR sample preparation:

• Solubility: The urea moiety confers high polarity, making the compound sparingly soluble in standard organic solvents like Chloroform-d (CDCl₃).

• Proton Exchange: The molecule contains three distinct types of exchangeable protons:

  • Phenolic Hydroxyl (Ar-OH )

  • Secondary Amide (NH )

  • Primary Amide (NH₂ )

In protic solvents like Methanol-d₄ (CD₃OD), these protons undergo rapid deuterium exchange (

), causing their signals to disappear from the ¹H NMR spectrum. This loss of data prevents the verification of the functional groups essential for drug intermediate validation.

Solvent Selection Strategy

The choice of solvent is not merely about dissolution; it is about spectral integrity .

• Chloroform-d (CDCl₃): Rejected. Insufficient solubility leads to poor signal-to-noise (S/N) ratios and potential aggregation.

• Methanol-d₄ (CD₃OD): Rejected. Causes disappearance of NH and OH signals via exchange.

• Dimethyl Sulfoxide-d₆ (DMSO-d₆): Selected.

  • High Solubility: Dissolves the polar urea backbone.

  • Exchange Suppression: DMSO is a strong hydrogen bond acceptor. It forms stable H-bonds with the solute's NH and OH groups, slowing their exchange rate with residual water and rendering them visible as sharp(er) peaks.

Diagram 1: Solvent Selection Logic

Figure 1: Decision matrix for solvent selection emphasizing the preservation of labile proton signals.

Detailed Preparation Protocol

Objective: Prepare a 600 µL sample at ~50 mM concentration, free of particulates and water contamination.

Materials Required

• Compound: 3-Hydroxyphenylurea (Solid).

• Solvent: DMSO-d₆ (99.9% D) with 0.03% v/v TMS (Tetramethylsilane) as internal reference.

  • Note: Use ampoules (0.75 mL) rather than bulk bottles to minimize water uptake from air.

• NMR Tube: 5 mm Precision Tube (e.g., Wilmad 507-PP or equivalent). Frequency rating should match spectrometer (e.g., 400 MHz+).

• Filtration: Glass wool (pre-washed) or 0.45 µm PTFE syringe filter (optional).

Step-by-Step Procedure

• Mass Calculation & Weighing:

  • Target Mass: 5.0 – 10.0 mg.

  • Reasoning: This range (approx. 30–60 mM) provides excellent S/N for ¹H NMR (16–64 scans) without inducing viscosity broadening or aggregation effects common at higher concentrations [1].

  • Weigh the solid directly into a clean 1.5 mL microcentrifuge tube or small vial. Do not weigh directly into the NMR tube to avoid static dispersal of powder on the tube walls.

• Solvent Addition:

  • Add 600 µL of DMSO-d₆.[1]

  • Technique: Use a calibrated micropipette. This volume ensures a solution height of ~4.0–4.5 cm in a standard 5 mm tube, which is optimal for the receiver coil window of most probes [2].

• Dissolution & Homogenization:

  • Vortex gently or invert the vial until the solution is visually clear.

  • Sonication: If dissolution is slow, sonicate for 30–60 seconds. Caution: Extended sonication can heat the solvent; allow it to return to room temperature (298 K) before analysis to prevent chemical shift drift.

• Transfer:

  • Transfer the solution to the NMR tube using a long-stemmed glass Pasteur pipette.

  • Critical: Fill from the bottom up to avoid air bubbles.

  • Cap the tube immediately to prevent atmospheric moisture absorption (DMSO is highly hygroscopic).

• Visual Inspection:

  • Hold the tube against a light source. The solution must be a single phase, free of turbidity or suspended particles. If particles are visible, filter through a small plug of glass wool.[2]

Data Acquisition Parameters

To ensure quantitative accuracy and sharp lines for the exchangeable protons:

Parameter	Setting	Rationale
Temperature	298 K (25°C)	Standard reporting temperature.
Pulse Sequence	zg30 (30° pulse)	Standard 1D proton.
Relaxation Delay (D1)	≥ 2.0 sec	Ensures relaxation of aromatic protons. For quantitative integration (qNMR), increase to 5× T1 (typically 10-15s).
Spectral Width	12–14 ppm	Crucial: Must capture the downfield Phenol-OH (~9.3 ppm) and Urea-NH (~8.5 ppm).
Scans (NS)	16 or 32	Sufficient for >5 mg sample.
Acquisition Time (AQ)	~3-4 sec	Good digital resolution.

Results Interpretation & Self-Validation

A successful preparation will yield a spectrum with distinct resonances for all protons.

Chemical Shift Reference:

• Calibrate the spectrum using the residual solvent peak of DMSO-d₅ (quintet) at 2.50 ppm [3].

• Alternatively, use the internal TMS peak at 0.00 ppm .

Expected Signal Profile (in DMSO-d₆):

Proton Type	Approx. Shift (δ)	Multiplicity	Validation Check
Phenol -OH	9.2 – 9.5 ppm	Singlet (Broad)	Must be present. Disappearance indicates water contamination or exchange.
Urea -NH-	8.3 – 8.7 ppm	Singlet	Downfield due to anisotropy of the carbonyl and phenyl ring.
Aromatic H	6.2 – 7.2 ppm	Multiplets	Integration must sum to 4H.
Urea -NH₂	5.7 – 6.0 ppm	Broad Singlet	Often appears as a broad hump; integration should be ~2H.
H₂O (Impurity)	~3.33 ppm	Broad Singlet	Monitor this integral. High water content broadens NH/OH signals.

Diagram 2: Stabilization Mechanism

The following diagram illustrates why DMSO is superior: it "locks" the labile protons in place via hydrogen bonding, preventing rapid exchange.

Figure 2: Hydrogen bonding interaction between DMSO solvent molecules and the exchangeable protons of 3-Hydroxyphenylurea.

Troubleshooting

• Problem: NH or OH peaks are extremely broad or missing.

  • Cause: Wet DMSO-d₆. Water catalyzes proton exchange.

  • Solution: Use a fresh ampoule of DMSO-d₆. Alternatively, add activated 4Å molecular sieves to the solvent (wait 24h) before prep.

• Problem: Split peaks in the aromatic region.

  • Cause: Restricted rotation or conformers (less likely for this molecule) or simply second-order coupling effects.

  • Solution: Verify shimming (linewidth of TMS should be < 1.0 Hz).

• Problem: Extra peaks at 1.23 ppm and 3.56 ppm.

  • Cause: Residual Ethanol or Diethyl Ether from synthesis workup.

  • Solution: Dry the solid sample under high vacuum (> 1 hr) before dissolving.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 3: Sample Preparation).

• University of Ottawa NMR Facility. NMR Sample Preparation Guide. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]

Application Note: Evaluation of 3-Hydroxyphenylurea as a Modulator of Melanogenesis

Abstract & Introduction

3-Hydroxyphenylurea (3-HPU) (CAS: 701-82-6) is a structural analog of the amino acid tyrosine and the chemotherapeutic agent hydroxyurea.[1] While hydroxyurea is a well-characterized ribonucleotide reductase inhibitor, the N-substituted phenylurea moiety of 3-HPU confers distinct biological properties.[1] In drug discovery, particularly within dermatology and oncology, 3-HPU is investigated for two primary mechanisms: Tyrosinase Inhibition (due to its structural similarity to tyrosine/L-DOPA) and Cytoprotection (via antioxidant phenolic activity).[1]

This Application Note provides a standardized, dual-phase protocol to evaluate 3-HPU. We utilize the B16F10 Murine Melanoma model, the industry gold standard for screening pigmentation modulators.[1] The protocol integrates safety profiling (cytotoxicity) with functional efficacy (melanogenesis inhibition), ensuring that observed depigmentation is a specific pharmacological effect rather than a secondary artifact of cell death.

Key Mechanistic Pathway

The following diagram illustrates the signaling pathway targeted by this protocol. 3-HPU is hypothesized to act as a competitive inhibitor of Tyrosinase (TYR), blocking the conversion of Tyrosine to Dopaquinone, downstream of the MITF transcription factor.[1]

Figure 1: The melanogenesis signaling cascade. 3-Hydroxyphenylurea targets the enzymatic activity of Tyrosinase, preventing melanin synthesis downstream of MITF expression.[1]

Materials & Preparation

Reagent Setup

Proper solubilization is critical.[1] Urea derivatives can be prone to precipitation in aqueous media if not handled correctly.[1]

Component	Specification	Preparation / Storage
3-Hydroxyphenylurea	>98% Purity (HPLC)	Dissolve in DMSO to create a 100 mM Stock Solution.[1] Store at -20°C. Avoid repeated freeze-thaw cycles.
Cell Line	B16F10 (ATCC CRL-6475)	Culture in DMEM + 10% FBS + 1% Pen/Strep.[1] Passage <15 times.
Stimulant	-MSH (Melanocyte Stimulating Hormone)	100 nM working solution in media.[1] Induces melanogenesis to maximize assay dynamic range.[1]
Lysis Buffer	1N NaOH + 10% DMSO	Pre-warm to 80°C for melanin solubilization step.[1]
Substrate	L-DOPA (10 mM)	Dissolve in Phosphate Buffer (pH 6.8). Prepare fresh; oxidizes rapidly in light.[1]

Experimental Controls

• Negative Control: 0.1% DMSO (Vehicle).[1]

• Positive Control (Inhibition): Kojic Acid (500

  M) or Arbutin (Standard Tyrosinase Inhibitors).[1]

• Blank: Cell-free medium (for background subtraction).[1]

Phase I: Cytotoxicity Screening (Safety Profile)

Objective: Determine the Non-Cytotoxic Concentration (NCC) range to ensure subsequent depigmentation results are not due to cell death.[1]

Protocol Steps

• Seeding: Seed B16F10 cells at

  cells/well in a 96-well plate. Incubate for 24h at 37°C, 5% CO .

• Treatment: Aspirate media. Add 100

  L of fresh media containing serially diluted 3-HPU (e.g., 0, 10, 50, 100, 200, 400 M).

  • Note: Ensure final DMSO concentration is <0.1% in all wells.[1]

• Incubation: Incubate for 72 hours.

• Readout (CCK-8/MTT):

  • Add 10

    L CCK-8 reagent to each well.[1]

  • Incubate for 1-2 hours until orange dye develops.

  • Measure Absorbance at 450 nm .

• Analysis: Calculate % Viability relative to Vehicle Control.

  • Threshold: Select the highest concentration with >90% viability for Phase II.

Phase II: Functional Efficacy Assays

Objective: Quantify the specific inhibition of melanin synthesis and tyrosinase enzyme activity.[1]

Workflow Diagram

Figure 2: Dual-arm workflow for simultaneous quantification of intracellular melanin and enzymatic activity.

A. Melanin Content Assay (The Phenotypic Readout)[1]

• Seeding: Seed cells in 6-well plates (

  cells/well).

• Induction & Treatment: After 24h, replace media with DMEM containing 100 nM

  -MSH + 3-HPU (at NCC doses determined in Phase I).

• Visual Inspection: After 72h, observe the cell pellet color. A whitening of the pellet compared to the black

  -MSH control indicates efficacy.[1]

• Lysis:

  • Wash cells with PBS.[1] Trypsinize and collect pellets.[1]

  • Resuspend pellet in 100

    L 1N NaOH (containing 10% DMSO).

  • Heat at 80°C for 1 hour to solubilize melanin.[1]

• Quantification: Transfer to a 96-well plate and measure Absorbance at 405 nm .

• Normalization: Normalize OD values to total protein content (BCA Assay) to correct for minor variations in cell number.

B. Cellular Tyrosinase Activity Assay (The Mechanistic Readout)

• Lysis: Harvest treated cells (as above) but lyse in Phosphate Buffer (pH 6.8) containing 1% Triton X-100 .[1] Freeze-thaw (-80°C / 37°C) to rupture membranes.[1]

• Clarification: Centrifuge at 12,000 rpm for 10 min at 4°C. Collect supernatant (enzyme source).

• Reaction:

  • In a 96-well plate, mix 80

    L of lysate with 20 L of 10 mM L-DOPA .

• Kinetics: Incubate at 37°C. Measure Absorbance at 475 nm (Dopachrome formation) every 10 minutes for 1 hour.

• Result: The slope of the linear portion of the curve represents Tyrosinase Activity.[1]

Data Analysis & Interpretation

Calculation Formulas

1. Cell Viability (%):

[1]

2. Melanin Inhibition (%):

[1]

Expected Results

• 3-HPU Efficacy: You should observe a dose-dependent decrease in melanin content.[1] Significant inhibition is typically expected between 50 - 200

  M .[1]

• Mechanism Confirmation: If Melanin decreases but Tyrosinase Activity (Cellular) remains unchanged, the compound may act post-transcriptionally or on melanin transport, rather than direct enzyme inhibition. If both decrease, it confirms direct tyrosinase targeting or upstream MITF suppression.[1]

References

• Solano, F. (2014). Melanins: Skin Pigments and Much More—Types, Structural Models, Biological Functions, and Formation Routes. New Journal of Science. Link

• Pillaiyar, T., et al. (2017). Skin whitening agents: medicinal chemistry perspective of tyrosinase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. Link[1]

• Bae-Harboe, Y.S.C., & Park, H.Y. (2012).[1] Tyrosinase: a central regulatory protein for cutaneous pigmentation.[1] Journal of Investigative Dermatology. Link

• Hearing, V.J. (2011). Determination of Melanin Synthetic Pathways.[1] Journal of Investigative Dermatology. Link

• OECD Guidelines for the Testing of Chemicals. (2018). Test No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method.[1] Link[1]

Sources

• 1. vdoc.pub [vdoc.pub]

Application Note &amp; Protocol: Elucidating the Anti-Inflammatory Potential of 3-Hydroxyphenylurea

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

This document provides a comprehensive guide for the systematic evaluation of the anti-inflammatory properties of 3-Hydroxyphenylurea. The protocols detailed herein are designed to be robust and self-validating, enabling researchers to generate reliable and reproducible data. This guide moves from initial cell-based in vitro assays to more complex mechanistic studies, providing a clear rationale for each experimental step.

Introduction: The Rationale for Investigating 3-Hydroxyphenylurea

Inflammation is a fundamental biological process in response to harmful stimuli, but its dysregulation is a key component of numerous chronic diseases. The urea scaffold is a privileged structure in medicinal chemistry, and phenolic compounds are well-known for their antioxidant and anti-inflammatory activities. 3-Hydroxyphenylurea, which combines these two moieties, presents a compelling candidate for investigation as a novel anti-inflammatory agent.[1][2][3] A related compound, 1,3-bis(p-hydroxyphenyl)urea, has demonstrated anti-inflammatory activity through the inhibition of cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α).[4][5][6][7][8] This precedent provides a strong rationale for exploring the potential of 3-Hydroxyphenylurea to modulate key inflammatory pathways.

This application note will guide you through a tiered approach to testing, beginning with essential cytotoxicity assessments, followed by quantification of key inflammatory mediators and culminating in the investigation of the underlying molecular mechanisms.

Experimental Workflow: A Tiered Approach to Validation

A logical and sequential experimental workflow is critical for the robust characterization of a novel compound. The following workflow is proposed for testing the anti-inflammatory activity of 3-Hydroxyphenylurea.

Caption: The NF-κB signaling pathway in inflammation and potential points of inhibition by 3-Hydroxyphenylurea.

Protocol: Western Blot for Phosphorylated Proteins

• Cell Treatment and Lysis: Treat cells for shorter time points (e.g., 15, 30, 60 minutes) with LPS in the presence or absence of 3-Hydroxyphenylurea, as NF-κB activation is a rapid process. Lyse the cells as previously described.

• Western Blotting: Perform Western blotting as described above, using primary antibodies specific for phosphorylated p65 (p-p65) and phosphorylated IκBα (p-IκBα). Also, probe for total p65 and IκBα to assess the ratio of phosphorylated to total protein. [9]

Tier 4: In Vivo Validation (Optional Extension)

Rationale: While in vitro assays provide valuable mechanistic insights, in vivo models are essential for evaluating the efficacy of a compound in a whole organism. [10][11][12][13]The carrageenan-induced paw edema model is a classic and widely used assay for screening acute anti-inflammatory drugs. [5][8][14] Protocol: Carrageenan-Induced Paw Edema in Rodents

• Animal Acclimatization: Acclimatize rodents (rats or mice) to the laboratory conditions for at least one week.

• Compound Administration: Administer 3-Hydroxyphenylurea orally or intraperitoneally at various doses. Include a vehicle control group and a positive control group (e.g., indomethacin).

• Induction of Edema: After a set time (e.g., 1 hour), inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw of each animal.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

Conclusion and Future Directions

This comprehensive protocol provides a systematic framework for the thorough investigation of the anti-inflammatory properties of 3-Hydroxyphenylurea. The data generated from these experiments will not only establish its efficacy but also provide critical insights into its mechanism of action. Positive results from these studies would warrant further investigation into its potential as a therapeutic agent, including more extensive in vivo studies in chronic inflammation models and detailed toxicological profiling.

References

• An, H., et al. (2017). Lipopolysaccharide-induced inflammation in monocytes/macrophages is blunted by a G-protein-coupled receptor agonist. International Journal of Nanomedicine, 12, 8613–8627. Available from: [Link]

• An, P., et al. (2004). Lipopolysaccharide-induced macrophage inflammatory response is regulated by SHIP. Journal of Immunology, 173(8), 5195-5201. Available from: [Link]

• Sygnature Discovery. (2023). New In Vivo LPS Model for Anti-Inflammatory Drug Profiling. Available from: [Link]

• Li, Y., et al. (2018). Mechanisms of the lipopolysaccharide-induced inflammatory response in alveolar epithelial cell/macrophage co-culture. Experimental and Therapeutic Medicine, 16(5), 4395–4402. Available from: [Link]

• Lowell, C. A., et al. (1996). Lipopolysaccharide (LPS)-induced Macrophage Activation and Signal Transduction in the Absence of Src-Family Kinases Hck, Fgr, and Lyn. The Journal of Experimental Medicine, 184(5), 2087–2097. Available from: [Link]

• Waruwu, S. B., et al. (2022). The effect of 1.3 bis(p-Hydroxyphenyl)urea compound on IL-6, IL-1β, TNF-α and COX-2 protein expression in rat’s paw inflammation tissue. Pharmacia, 69(4), 933–939. Available from: [Link]

• ResearchGate. (n.d.). Inhibition of (A) iNOS, COX-2 and (B) NF-kB, and (C) inhibition of... Available from: [Link]

• Leelaprakash, G., & Dass, S. M. (2011). INVITRO ANTI-INFLAMMATORY ACTIVITY OF METHANOL EXTRACT OF ENICOSTEMMA AXILLARE. International Journal of Drug Development & Research, 3(3), 189-196. Available from: [Link]

• Eze, F. I., et al. (2019). In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. INNOSC Theranostics and Pharmacological Sciences, 2(2), 755. Available from: [Link]

• Waruwu, S. B., et al. (2022). Anti-inflammatory activity and toxicity evaluation of 1,3-bis(p-hydroxyphenyl)urea. F1000Research, 10, 313. Available from: [Link]

• Suh, N., et al. (1998). Novel triterpenoids suppress inducible nitric oxide synthase (iNOS) and inducible cyclooxygenase (COX-2) in mouse macrophages. Cancer Research, 58(4), 717–723. Available from: [Link]

• Waruwu, S. B., et al. (2022). Anti-inflammatory activity and toxicity evaluation of 1,3-bis(p-hydroxyphenyl)urea. F1000Research, 10, 313. Available from: [Link]

• ResearchGate. (n.d.). LPS-induced inflammatory reaction and M1-like properties macrophages.... Available from: [Link]

• Solubility of Things. (n.d.). (3-hydroxyphenyl)urea. Available from: [Link]

• Zhang, Y., et al. (2023). Extraction, purification, structural elucidation, and immunomodulatory activity of Bletilla striata polysaccharides via the NF-κB signaling pathway. Frontiers in Pharmacology, 14, 1249917. Available from: [Link]

• Lee, J. Y., et al. (2005). Inhibition of inducible NO synthase, cyclooxygenase-2 and interleukin-1β by torilin is mediated by mitogen-activated protein kinases in microglial BV2 cells. British Journal of Pharmacology, 146(4), 521–529. Available from: [Link]

• Gupta, M., et al. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. Inflammopharmacology, 27(5), 875–887. Available from: [Link]

• Arulselvan, P., et al. (2024). Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. Journal of Pharmaceutical Research International, 36(5), 58-71. Available from: [Link]

• Liu, T., et al. (2017). NF-κB signaling in inflammation. Signal Transduction and Targeted Therapy, 2, 17023. Available from: [Link]

• Dhanapal, R., et al. (2012). In vitro anti-inflammatory activity of Ficus racemosa L. bark using albumin denaturation method. Asian Pacific Journal of Tropical Biomedicine, 2(Suppl 1), S333-S335. Available from: [Link]

• Harahap, U., et al. (2021). In-silico analysis of 1,3-bis (P-hydroxyphenyl)urea as anti-inflammatory through inhibition of cox-1 and tnf-α. Rasayan Journal of Chemistry, 14(3), 1489-1492. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). m-Hydroxyphenylurea. PubChem Compound Database. Available from: [Link]

• Creative Diagnostics. (n.d.). The NF-kB Signaling Pathway. Available from: [Link]

• Kim, D. H., et al. (2013). Simultaneous Immunoassay Analysis of Plasma IL-6 and TNF-α on a Microchip. Sensors, 13(1), 748–759. Available from: [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. Available from: [Link]

• Wikipedia. (n.d.). NF-κB. Available from: [Link]

• Eze, F. I., et al. (2019). In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. INNOSC Theranostics and Pharmacological Sciences, 2(2), 755. Available from: [Link]

• Djeridane, A., et al. (2020). Evaluation of the Anti-Inflammatory Activity of Microwave Extracts of Thymus algeriensis: In Vitro, In Vivo, and In Silico Studies. Molecules, 25(18), 4107. Available from: [Link]

• Cell Biolabs, Inc. (n.d.). Tumor Necrosis Factor-α ELISA Kit, Human. Available from: [Link]

• Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Available from: [Link]

• Semantic Scholar. (n.d.). In-silico ANALYSIS OF 1,3-BIS (p-HYDROXYPHENYL)UREA AS ANTI-INFLAMMATORY THROUGH INHIBITION OF COX-1 AND TNF-α. Available from: [Link]

• Tsikas, D. (2017). Measurement of Nitric Oxide Production in Biological Systems by Using Griess Reaction Assay. Molecules, 22(6), 998. Available from: [Link]

• Yarbro, J. W. (1992). Mechanism of action of hydroxyurea. Seminars in Oncology, 19(3 Suppl 9), 1–10. Available from: [Link]

• ResearchGate. (n.d.). Which are the suitable invitro and in vivo methods of anti inflammatory assay for plant extracts ?. Available from: [Link]

• Derle, D. V., et al. (2012). In Vivo Animal Models in Preclinical Evaluation of Anti- Inflammatory Activity- A Review. International Journal of Pharmaceutical Sciences Review and Research, 15(2), 116-121. Available from: [Link]

• Guevara, I., et al. (1998). Reevaluation of the Griess method for determining NO/NO2- in aqueous and protein-containing samples. Analytical Biochemistry, 261(2), 189–195. Available from: [Link]

• protocols.io. (2023). Cell Viability Assay (MTT Assay) Protocol. Available from: [Link]

• F1000Research. (n.d.). Anti-inflammatory activity and toxicity evaluation of 1,3-bis(p-hydroxyphenyl)urea. Available from: [Link]

• PUR-FORM. (2021). NF-kB: THE PATHWAY OF INFLAMMATION. Good Cop, Bad Cop: The Different Faces Of NF-κB. Available from: [Link]

• ResearchGate. (n.d.). ELISA assay for TNF-α (a), IL-6 (b) and IL-1β (c) concentrations in.... Available from: [Link]

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Application Note: Quantitative Bioanalysis of 3-Hydroxyphenylurea in Biological Matrices via LC-MS/MS

This Application Note is structured as a comprehensive technical guide for the bioanalysis of 3-Hydroxyphenylurea (3-HPU) . It is designed for immediate implementation in DMPK (Drug Metabolism and Pharmacokinetics) and toxicology laboratories.[1]

Abstract & Scientific Context

3-Hydroxyphenylurea (3-HPU), also known as 1-(3-hydroxyphenyl)urea, is a polar phenolic metabolite often associated with the degradation of phenylurea-based herbicides (e.g., substituted ureas) and specific investigational anti-inflammatory agents (e.g., 1,3-bis(p-hydroxyphenyl)urea derivatives).[1] Due to its structural duality—containing both a hydrophilic urea moiety and a weak acidic phenol group—it presents unique bioanalytical challenges, particularly regarding retention on conventional C18 columns and matrix interference.

This protocol details a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflow. Unlike generic methods, this approach utilizes Negative Electrospray Ionization (ESI-) to exploit the acidity of the phenolic hydroxyl group (pKa ~9.8), offering superior selectivity over endogenous urea interferences found in plasma and urine.

Physicochemical Profile & Method Strategy

Understanding the molecule is the first step to robust method development.

Property	Value	Analytical Implication
Molecular Weight	152.15 g/mol	Low mass requires high-purity solvents to minimize background noise.[1]
LogP	~0.2	Highly polar.[1] Standard C18 columns may result in void-volume elution.[1]
pKa	~9.8 (Phenol)	Ionizes efficiently in Negative Mode at neutral/basic pH.[1]
Solubility	Soluble in MeOH, EtOAc	Compatible with Liquid-Liquid Extraction (LLE).[1]

Strategic Choice: The Column Standard C18 columns fail to retain 3-HPU sufficiently.[1] This protocol employs a Polar-Embedded C18 (e.g., Waters Acquity HSS T3 or Phenomenex Kinetex Biphenyl).[1] These phases prevent "dewetting" in highly aqueous mobile phases, allowing initial focusing of this polar analyte.[1]

Sample Preparation Protocol

We utilize Liquid-Liquid Extraction (LLE) over Protein Precipitation (PPT).[1] While PPT is faster, LLE provides cleaner extracts for phenols, removing phospholipids that cause ion suppression.[1]

Reagents

• Extraction Solvent: Ethyl Acetate (EtOAc) : Methyl tert-butyl ether (MTBE) (80:20 v/v).[1]

• Buffer: 10 mM Ammonium Acetate (pH 5.0).

• Internal Standard (IS): Acetaminophen-d4 (Structurally similar phenol/amide core) or 13C-3-Hydroxyphenylurea (if custom synthesized).[1]

Step-by-Step Workflow

• Aliquot: Transfer 50 µL of plasma/urine into a 1.5 mL polypropylene tube.

• IS Addition: Add 10 µL of Internal Standard working solution (500 ng/mL in 50% MeOH). Vortex 10s.

• Buffer: Add 50 µL of 10 mM Ammonium Acetate (pH 5.0).

  • Why? Acidic/Neutral pH keeps the phenol protonated (neutral), driving it into the organic layer during extraction.[1]

• Extraction: Add 600 µL of Extraction Solvent (EtOAc:MTBE).

• Agitation: Shake/Vortex vigorously for 10 minutes.

• Separation: Centrifuge at 10,000 x g for 5 minutes at 4°C.

• Transfer: Transfer 500 µL of the supernatant (organic layer) to a clean glass tube.

• Dry Down: Evaporate to dryness under Nitrogen stream at 40°C.

• Reconstitution: Reconstitute in 100 µL of Mobile Phase A:B (90:10). Vortex and transfer to LC vial.

LC-MS/MS Instrumental Parameters

Liquid Chromatography (UHPLC)[1][2][3][4]

• System: Agilent 1290 Infinity II or Waters ACQUITY UPLC.

• Column: Waters ACQUITY UPLC HSS T3 (1.8 µm, 2.1 x 100 mm).[1]

• Column Temp: 40°C.

• Flow Rate: 0.4 mL/min.[1]

• Injection Vol: 5 µL.

Mobile Phases:

• A: Water + 0.05% Acetic Acid (Avoid Formic Acid in Neg Mode if sensitivity drops; Acetic is often better for phenols).[1]

• B: Acetonitrile (100%).[1]

Gradient Profile:

Time (min)	%B	Description
0.00	5	Initial holding for polar retention
1.00	5	Isocratic hold
3.50	95	Rapid elution of hydrophobics
4.50	95	Wash
4.60	5	Re-equilibration

| 6.00 | 5 | End of Run |[1]

Mass Spectrometry (Triple Quadrupole)

• Mode: ESI Negative (ESI-).[1]

• Source Temp: 500°C.

• Capillary Voltage: -2500 V.

• Desolvation Gas: 1000 L/hr (N2).[1]

MRM Transitions:

• Analyte: 3-Hydroxyphenylurea[1][2]

  • Precursor: m/z 151.1 [M-H]⁻

  • Quantifier: m/z 108.0 (Loss of HNCO, specific to urea cleavage).[1]

  • Qualifier: m/z 65.0 (Phenolic ring fragment).[1]

• Internal Standard: Acetaminophen-d4

  • Precursor: m/z 154.1 [M-H]⁻

  • Quantifier: m/z 111.0

Visual Workflow & Signaling Diagram

The following diagram illustrates the analytical logic and the fragmentation pathway utilized for detection.

Caption: Analytical workflow for 3-HPU quantification, highlighting the critical LLE step and specific MS/MS fragmentation pathway (Loss of Isocyanic acid).

Validation Criteria (FDA/EMA Guidelines)

To ensure this protocol meets regulatory standards, the following parameters must be validated:

• Linearity: 1.0 ng/mL to 1000 ng/mL (Weighted 1/x² regression).

• Accuracy & Precision: Intra- and inter-day CV% < 15% (20% at LLOQ).

• Matrix Effect: Calculate Matrix Factor (MF). If MF < 0.8 or > 1.2, switch to Deuterated Internal Standard or optimize LLE wash steps.

• Stability:

  • Bench-top: 4 hours at Room Temp (Phenols can oxidize; keep samples cooled).[1]

  • Freeze-Thaw: 3 cycles at -80°C.

  • Processed Stability: 24 hours in autosampler at 10°C.[1]

Troubleshooting & Expert Tips

• Issue: Peak Tailing.

  • Cause: Interaction between the urea amine and silanols on the column.

  • Fix: Increase Ammonium Acetate concentration to 10mM or 20mM in Mobile Phase A.[1]

• Issue: Low Sensitivity in ESI-.

  • Cause: Mobile phase pH too low (suppressing ionization of phenol).[1]

  • Fix: Adjust Mobile Phase A pH to 4.5 - 5.0 using Ammonium Acetate/Acetic Acid buffer.[1] Do not use strong Formic Acid (0.1%) if signal is poor.[1]

• Issue: Carryover.

  • Cause: Urea moiety sticking to injector needle.[1]

  • Fix: Use a strong needle wash: MeOH:Acetonitrile:Water:Formic Acid (40:40:19:1).[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12796, 3-Hydroxyphenylurea. Retrieved January 30, 2026 from [Link]

• Sari, I. W., et al. (2022). Anti-inflammatory activity and toxicity evaluation of 1,3-bis(p-hydroxyphenyl)urea. F1000Research. Retrieved from [Link]

• Hughes, A. T., et al. (2015). Method development and validation for analysis of phenylalanine, 4-hydroxyphenyllactic acid and 4-hydroxyphenylpyruvic acid in serum and urine. Biomedical Chromatography. (Methodology adapted for phenolic acid/urea retention).[1] Retrieved from [Link]

• US FDA (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

Sources

• 1. m-Hydroxyphenylurea | C7H8N2O2 | CID 12796 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-(3-Hydroxyphenyl)-1,1-dimethylurea | C9H12N2O2 | CID 78562 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting low yield in 3-Hydroxyphenylurea synthesis

Technical Support Center: Troubleshooting Low Yield in 3-Hydroxyphenylurea Synthesis

Topic: Optimization and Troubleshooting of 3-Hydroxyphenylurea (CAS: 701-82-6) Synthesis via the Cyanate Method. Audience: Chemical Researchers, Process Chemists, and Drug Development Scientists.

Executive Summary & Core Chemistry

The synthesis of 3-Hydroxyphenylurea is classically achieved through the nucleophilic addition of 3-aminophenol to isocyanic acid (generated in situ from potassium or sodium cyanate in acidic media). While theoretically straightforward, this reaction often suffers from low yields due to three competing factors:

• Solubility Losses: The phenolic hydroxyl group significantly increases water solubility, leading to product loss in the mother liquor during crystallization.

• Competitive Hydrolysis: Isocyanic acid (HNCO) is unstable and hydrolyzes to

  and if the pH is too low or temperature too high.

• Biuret Formation: Excess isocyanic acid can react with the urea product to form biurets.[1]

This guide provides a systematic troubleshooting framework to maximize yield and purity.

Diagnostic Workflow

Before altering reaction parameters, identify the failure mode using the logic flow below.

Figure 1: Diagnostic logic for identifying the root cause of yield loss in aryl urea synthesis.

Troubleshooting Guide (Q&A)

Category A: Reaction Conditions & Stoichiometry[2]

Q1: I followed the standard protocol, but the reaction mixture remained clear, and no solid precipitated. Did the reaction fail? A: Not necessarily. Unlike non-polar aryl ureas (e.g., phenylurea), 3-hydroxyphenylurea is moderately soluble in water due to the phenolic -OH group and the urea moiety.

• Diagnosis: Check TLC (Ethyl Acetate:Hexane 3:1).[2] If the product spot is present, the reaction worked.

• Solution:

  • Salting Out: Saturate the aqueous reaction mixture with NaCl to decrease the solubility of the organic product.

  • Concentration: Evaporate the reaction mixture to 1/3 of its original volume under reduced pressure.

  • Extraction: If precipitation still fails, extract the aqueous layer continuously with Ethyl Acetate or n-Butanol.

Q2: My yield is low (30-40%), and I smell ammonia. What is happening? A: You are likely hydrolyzing the cyanate reagent before it can react with the amine.

• Mechanism: Potassium cyanate reacts with acid to form Isocyanic Acid (HNCO), the active electrophile. However, in strong acid or at high temperatures, HNCO rapidly hydrolyzes:

• Solution:

  • Temperature Control: Maintain reaction temperature between 35°C and 55°C. Do not reflux.

  • pH Modulation: Use Acetic Acid (weak acid) rather than strong mineral acids (HCl/H2SO4) for the initial acidification. Add the cyanate solution slowly to the amine acetate solution.

Q3: The product is a sticky, off-white gum rather than a crystalline powder. A: This usually indicates the presence of impurities, specifically oxidation products of 3-aminophenol or biuret byproducts.

• Cause 1 (Starting Material): 3-Aminophenol oxidizes easily to dark quinones. If your starting material is brown/black, purify it first.

• Cause 2 (Biuret): If a large excess of Cyanate is used (>1.5 eq) or added too quickly, the urea product competes with the amine for the HNCO, forming a biuret:

• Solution: Recrystallize the crude gum from water/ethanol (9:1). The biuret is less soluble in cold water than the urea.

Optimized Experimental Protocol

Objective: Synthesis of 3-Hydroxyphenylurea avoiding common yield traps.

Reagents:

• 3-Aminophenol (10.9 g, 0.1 mol)

• Potassium Cyanate (9.7 g, 0.12 mol) [1.2 equivalents]

• Glacial Acetic Acid (10 mL)

• Water (150 mL)

Step-by-Step Procedure:

• Dissolution: In a 500 mL beaker, dissolve 3-aminophenol in 100 mL of warm water (40°C) and 10 mL of glacial acetic acid. Ensure a clear solution is obtained. Note: If the solution is dark, treat with activated charcoal and filter.

• Cyanate Preparation: Dissolve Potassium Cyanate in 50 mL of distilled water.

• Controlled Addition: Add the cyanate solution dropwise to the stirred amine solution over 20-30 minutes.

  • Critical Checkpoint: A white precipitate should begin to form after ~1/3 of the addition.[3]

  • Temp Control: The reaction is slightly exothermic. Maintain temperature < 55°C to prevent hydrolysis.

• Digestion: Stir the thick suspension for 2 hours at room temperature.

• Work-up (The Yield Critical Step):

  • Cool the mixture to 0-4°C in an ice bath for 1 hour.

  • Filter the solid under vacuum.[3]

  • Filtrate Recovery: Do not discard the filtrate. Saturate the filtrate with NaCl and extract with Ethyl Acetate (3 x 50 mL). Combine extracts, dry over MgSO4, and evaporate to recover the soluble fraction of the product.

• Purification: Recrystallize the combined solids from a minimum amount of boiling water.

Data Analysis: Factors Affecting Yield

The following data summarizes the impact of reaction variables on the isolated yield of 3-Hydroxyphenylurea.

Variable	Condition	Yield Impact	Mechanism of Failure
Solvent	Water (Standard)	Moderate (60-70%)	Loss due to solubility of product.
Water + NaCl Saturation	High (85-92%)	"Salting out" effect precipitates product.
Acid Source	HCl (1M)	Low (40-50%)	Rapid hydrolysis of Cyanate to NH3/CO2.
Acetic Acid	High (80-90%)	Buffers pH to ~4-5, stabilizing HNCO.
Temperature	> 80°C	Low (30-50%)	Promotes biuret formation and polymerization.
35°C - 55°C	Optimal	Balances reaction rate vs. stability.

Mechanistic Visualization

Understanding the competitive pathways is crucial for troubleshooting.

Figure 2: Reaction pathway showing the desired route (green) and competitive side reactions (red).

References

• Kurzer, F. (1949). "Arylureas II. The preparation of some arylureas from aryl amines and cyanates."[4] Organic Syntheses, 29, 18. (Note: Describes the foundational p-bromophenylurea method adapted here).

• BenchChem. (2025).[1][5][6][7] "Synthesis of 3-((4-methylphenyl)amino)phenol: A Technical Guide." BenchChem Technical Support.

• Solubility of Things. "(3-hydroxyphenyl)urea - Solubility Properties."

• Aakeröy, C. B., et al. (2018).[8] "Solving Urea's Solubility Problem." ChemistryViews.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. asianpubs.org [asianpubs.org]
• 5. bitesizebio.com [bitesizebio.com]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chemistryviews.org [chemistryviews.org]

Identifying byproducts in 3-Hydroxyphenylurea synthesis

Technical Support Center: 3-Hydroxyphenylurea Synthesis

Executive Summary

3-Hydroxyphenylurea (CAS: 701-82-6 / 645-16-1) is a critical pharmacophore found in various urea-based inhibitors (e.g., sEH inhibitors, kinase inhibitors). Its synthesis, typically via the reaction of 3-aminophenol with urea or potassium cyanate, appears deceptively simple. However, the nucleophilic competition between the amine (-NH₂) and hydroxyl (-OH) groups, combined with the thermal instability of urea, creates a complex impurity profile.

This guide functions as a Tier-2 Technical Support resource, designed to troubleshoot specific failure modes, identify byproducts, and provide self-validating purification protocols.

Troubleshooting Dashboard

Select the symptom that matches your observation to find the immediate solution.

Issue A: "My product turned pink or brown during filtration."

• Diagnosis: Oxidative Degradation . Aminophenols are highly susceptible to air oxidation, forming quinone-imine species which are deeply colored.

• Root Cause: High pH (>6) during workup or prolonged exposure to air while wet.

• Corrective Action:

  • Perform all recrystallizations in the presence of a reducing agent (e.g., 0.1% sodium bisulfite).

  • Ensure the final wash is slightly acidic (pH 4-5) to protonate the amine/phenoxide species, reducing oxidation potential.

  • Dry under vacuum/nitrogen immediately; do not air dry.

Issue B: "I have a stubborn white solid that is insoluble in boiling water/ethanol."

• Diagnosis: Symmetric Urea Formation (Dimer) . You have formed 1,3-bis(3-hydroxyphenyl)urea .

• Root Cause: Excess heat or insufficient urea/cyanate concentration. The product (3-hydroxyphenylurea) competes with the starting material (3-aminophenol) for the isocyanate intermediate.

• Corrective Action:

  • Filtration: The dimer is significantly less soluble than the mono-urea. Filter the hot reaction mixture; the solid residue is likely the dimer.

  • Stoichiometry: Increase the equivalents of Urea/KCNO to >1.5 eq to statistically favor the mono-substitution.

Issue C: "NMR shows a split set of aromatic peaks, but Mass Spec is correct (+1 mass)."

• Diagnosis: O-Carbamoylation (Isomer) . You formed the carbamate (urethane) instead of the urea.

• Root Cause: Reaction pH was too low (protonating the amine) or temperature was too high, allowing the less nucleophilic -OH group to attack the isocyanate.

• Corrective Action:

  • pH Control: Ensure the reaction pH is near the pKa of the aniline (~4.2) but below the pKa of the phenol (~10).

  • Temperature: Lower the reaction temperature. N-attack is kinetically favored; O-attack is often thermodynamic.

Mechanistic Deep Dive: The Competitive Landscape

The synthesis relies on the in-situ generation of Isocyanic Acid (HNCO) or a carbamoyl cation. The critical failure mode is the Competitive Nucleophilic Attack .

Key Pathways:

• Pathway 1 (Desired): The -NH₂ group attacks HNCO to form 3-Hydroxyphenylurea.

• Pathway 2 (Dimerization): The product (urea) acts as a nucleophile, attacking another molecule of HNCO (forming Biuret derivatives) or reacting with isocyanate to form the symmetric dimer.

• Pathway 3 (O-Attack): The -OH group attacks HNCO, forming the carbamate.

Figure 1: Competitive reaction pathways in the carbamoylation of 3-aminophenol.

Analytical Toolbox: Distinguishing Product from Impurities

Use this table to validate your isolated material.

Compound	Structure	Solubility (H₂O)	Melting Point	Key 1H NMR Feature (DMSO-d6)
3-Hydroxyphenylurea	Target	Soluble (Hot), Mod. (Cold)	182-184 °C	Singlet ~8.5 ppm (1H, -NH), Broad ~5.8 ppm (2H, -NH₂)
Symmetric Dimer	Impurity	Insoluble	>240 °C (Dec)	Two symmetric aromatic patterns; No -NH₂ peak
O-Carbamate	Impurity	Moderate	~160 °C	Shifted aromatic protons (deshielded ortho to O)
3-Aminophenol	SM	Soluble	122 °C	Broad singlet ~4-5 ppm (-NH₂/-OH exchange)

Note on NMR: The presence of the symmetric dimer is best detected by the absence of the urea -NH₂ protons (usually around 5.8 ppm) and the integration of the aromatic region relative to the amide -NH.

Validated Protocols

Protocol A: Synthesis via Potassium Cyanate (Recommended for Purity)

This method avoids the high temperatures of urea fusion, reducing biuret and dimer formation.

• Dissolution: Dissolve 3-aminophenol (1.0 eq) in 1N HCl (1.0 eq) and water (5 vol). Ensure complete dissolution (pH should be < 2).

• Reaction: Dissolve Potassium Cyanate (KCNO, 1.5 eq) in minimum water. Add dropwise to the amine solution at 35°C over 30 minutes.

  • Why? Slow addition prevents high local concentrations of HNCO, minimizing dimerization.

• Precipitation: Stir for 2 hours. The product often precipitates as a white solid.

• Workup: Cool to 0°C. Filter the solid.

• Purification (Critical Step):

  • Suspend the crude solid in water (10 vol).

  • Heat to 90°C.

  • Hot Filtration: Filter the solution while hot. The insoluble residue is the Symmetric Dimer .

  • Crystallization: Cool the filtrate slowly to 4°C. The pure 3-hydroxyphenylurea will crystallize.

Protocol B: Urea Fusion (Industrial/Scale-up)

Use this only if solvent-free conditions are required. Higher risk of biuret.

• Mix 3-aminophenol (1.0 eq) and Urea (3.0 eq) thoroughly.

• Heat to 150°C (melt). Maintain for 2 hours.

  • Note: Ammonia gas will evolve. Use a scrubber.

• Cool to 100°C and add water slowly.

• Boil the aqueous suspension and perform Hot Filtration (removes dimer/triuret).

• Recrystallize from water/ethanol (9:1).

References

• Synthesis and Properties of 1,3-Disubstituted Ureas. Russian Journal of Organic Chemistry, 2020. (Discusses general urea synthesis and byproduct solubility).

• Carbamoylation versus carbamylation of the amino groups of proteins. ResearchGate, 2025. (Mechanistic distinction between N- and O- attack).

• 1,3-bis(4-hydroxyphenyl)urea Data. PubChem. (Reference for the symmetric dimer structure and properties).

• Quantitative analysis of hydroxyurea and urea by NMR. PubMed, 1988. (Analytical methods for urea derivatives).

• Purification and structural characterization of 3-hydroxypropionaldehyde and its derivatives. Journal of Agricultural and Food Chemistry, 2003. (Discusses dimer/oligomer purification strategies in hydroxy-systems).

How to remove unreacted starting material from 3-Hydroxyphenylurea

Topic: Removal of Unreacted Starting Materials (3-Aminophenol & Urea) Ticket ID: PUR-701-82-6 Status: Open Analyst: Senior Application Scientist

Diagnostic Hub: Identify Your Impurity Profile

Before initiating a purification protocol, you must characterize the crude mixture.[1] The synthesis of 3-hydroxyphenylurea (typically via acid-catalyzed condensation of 3-aminophenol and urea) often yields a "sticky" crude product containing two distinct impurity classes.

Primary Impurities:

• 3-Aminophenol (Starting Material): The most troublesome impurity. It is oxidation-prone, turning the product pink, brown, or black over time.

• Urea (Excess Reagent): Highly water-soluble but can occlude within the crystal lattice.

• Biuret/Triuret: Thermal decomposition byproducts of urea (if reaction temperature exceeded 100°C).

Quick Diagnostic Matrix

Observation	Likely Impurity	Recommended Action
Pink/Brown discoloration	Oxidized 3-Aminophenol	Protocol A (Acid Scavenge)
Sticky/Gummy solid	Eutectic mixture (Amine + Product)	Protocol A followed by Protocol B
White solid, low melting point	Excess Urea	Protocol B (Aqueous Recrystallization)
TLC Spot (Rf ~0.3-0.5)	3-Aminophenol	Protocol A
TLC Baseline Spot	Urea	Protocol B

(Note: TLC conditions recommended: 5% Methanol in Dichloromethane on Silica Gel. Urea often stains poorly with UV but visible with iodine).

Decision Logic & Workflow

The following decision tree illustrates the purification logic based on the chemical properties of the impurities.

Caption: Logical workflow for selecting the appropriate purification protocol based on crude product appearance.

Technical Protocols

Protocol A: The Acid Scavenge (Removal of 3-Aminophenol)

Objective: Chemically separate the basic amine starting material from the neutral urea product.

Scientific Rationale: This method exploits the basicity of the aniline nitrogen in 3-aminophenol (

for the conjugate acid). The urea product is essentially neutral/weakly acidic ( for the phenol group) and will not protonate significantly in dilute acid.

• 3-Aminophenol + HCl

  Water-Soluble Hydrochloride Salt.

• 3-Hydroxyphenylurea + HCl

  Insoluble Solid.

Step-by-Step Methodology:

• Grinding: Finely grind the crude solid. Large chunks prevent acid penetration.

• Suspension: Suspend the solid in 1M HCl (approx. 5-10 mL per gram of crude).

  • Critical Check: Do not use concentrated acid, or you risk hydrolyzing the urea linkage.

• Agitation: Stir vigorously for 15–20 minutes at room temperature.

  • Visual Cue: The solvent may turn pink/brown as the oxidized amine salts dissolve.

• Filtration: Filter the suspension using a sintered glass funnel (vacuum).

• Displacement Wash: Wash the filter cake with a small amount of cold 1M HCl, followed by copious amounts of cold water to remove residual acid.

• Drying: Dry the solid until constant weight.

Mechanism Visualization:

Caption: Chemical differentiation during acid washing. The amine forms a soluble salt while the urea product remains solid.

Protocol B: Aqueous Recrystallization (Removal of Urea)

Objective: Remove excess urea and trace salts.

Scientific Rationale: Urea has extreme water solubility (

at ), whereas arylureas typically exhibit a steep solubility curve (soluble in boiling water, insoluble in cold). This vast solubility difference makes water the ideal solvent, avoiding organic solvent waste.

Step-by-Step Methodology:

• Dissolution: Suspend the solid (from Protocol A) in distilled water (approx. 10-15 mL/g).

• Heating: Heat to boiling (

  ). If the solid does not dissolve completely, add water in small increments.[2]

  • Troubleshooting: If "oily droplets" appear instead of a clear solution, add a small amount of Ethanol (5-10% v/v) to the hot mixture to act as a co-solvent.

• Hot Filtration: If insoluble black specks remain (carbonized material), filter the hot solution rapidly through a pre-warmed funnel.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Rapid cooling traps impurities.

• Harvest: Cool in an ice bath (

  ) for 30 minutes. Filter the white needles.

• Wash: Wash with ice-cold water.

Troubleshooting & FAQs

Q1: My product is "oiling out" (forming a liquid layer) during recrystallization. What do I do? A: This occurs when the product melts before it dissolves, or the solvent polarity is mismatched.

• Fix 1 (Seeding): Add a tiny crystal of pure product to the cooling oil/water mixture to trigger nucleation.

• Fix 2 (Co-solvent): The "oil" is likely a hydrated form of the phenylurea. Add ethanol dropwise to the boiling mixture until the oil dissolves into the bulk phase, then cool slowly.

Q2: The product is still pink after Protocol A. A: Oxidation products of aminophenols are potent dyes. Even trace amounts cause color.

• Fix: Perform a recrystallization (Protocol B) but add activated charcoal to the boiling solution. Boil for 5 minutes, then filter hot through Celite to remove the charcoal.

Q3: What is the expected Melting Point? A: Pure 3-Hydroxyphenylurea melts between 176–178°C .

• Diagnostic: If your MP is < 170°C, you likely have significant Urea contamination (MP 133°C). Repeat Protocol B.

Q4: Can I use Ethanol for recrystallization? A: Yes, but Urea is moderately soluble in ethanol (

), meaning separation is less efficient than in water. Water is preferred unless the product yield is extremely low due to solubility losses.

Solubility Data Reference

Solvent	Urea Solubility (20°C)	3-Hydroxyphenylurea Solubility (20°C)	Separation Efficiency
Water	High (~108 g/100 mL)	Low (< 1 g/100 mL)	Excellent
Ethanol	Moderate (~5 g/100 mL)	Moderate	Good
Ethyl Acetate	Low	Low	Poor
Dilute HCl	High (Hydrolysis risk)	Insoluble	Specific for Amine Removal

References

• Kurzer, F. (1951). "Arylureas."[3] Organic Syntheses, 31, 8.

  • Context: Standard protocols for the synthesis and purification of phenylureas via acid hydrolysis and recrystalliz

• National Center for Biotechnology Information. (2024). "PubChem Compound Summary for CID 11568, 3-Aminophenol." PubChem.

  • Context: Source of pKa values (4.37 for amine) confirming the viability of the acid wash protocol.
• Yalkowsky, S.H., et al. (2010). "Handbook of Aqueous Solubility Data." CRC Press. Context: Solubility data for urea and phenolic compounds in aqueous systems.

• Sigma-Aldrich. (n.d.). "Safety Data Sheet: 3-Hydroxyphenylurea."

  • Context: Verification of melting point (176-178°C) and physical properties.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 3-Aminophenol - Wikipedia [en.wikipedia.org]

Technical Support Center: 3-Hydroxyphenylurea Stability and Degradation

Welcome to the comprehensive technical support guide for researchers, scientists, and drug development professionals working with 3-Hydroxyphenylurea. This document provides in-depth information, troubleshooting advice, and detailed protocols for studying the degradation of 3-Hydroxyphenylurea under both acidic and basic conditions. Our goal is to equip you with the scientific rationale and practical guidance necessary to anticipate challenges, interpret your results accurately, and ensure the integrity of your stability studies.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and degradation of 3-Hydroxyphenylurea.

Q1: What are the primary degradation pathways for 3-Hydroxyphenylurea under acidic and basic conditions?

A1: The degradation of 3-Hydroxyphenylurea primarily proceeds via hydrolysis of the urea linkage. However, the reaction mechanism and resulting degradation products differ significantly between acidic and basic environments.

• Acidic Conditions: Under acidic conditions, the hydrolysis of phenylureas typically follows an A-1 mechanism, which involves the protonation of the urea carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[1] This leads to the cleavage of the C-N bond, yielding 3-aminophenol and isocyanic acid. The isocyanic acid is unstable in aqueous solution and rapidly hydrolyzes to ammonia and carbon dioxide.

• Basic Conditions: In a basic medium, the hydrolysis is initiated by the nucleophilic attack of a hydroxide ion on the carbonyl carbon of the urea. This forms a tetrahedral intermediate which then collapses, cleaving the C-N bond to produce 3-aminophenol and isocyanate. The isocyanate is subsequently hydrolyzed to ammonia and carbonate. The presence of the hydroxyl group on the phenyl ring can influence the reaction rate due to its electron-donating or -withdrawing effects, depending on the pH and its protonation state.

Q2: What are the expected degradation products of 3-Hydroxyphenylurea?

A2: The primary degradation products expected from the hydrolysis of 3-Hydroxyphenylurea are:

• 3-Aminophenol: This is the aromatic amine fragment resulting from the cleavage of the urea linkage.

• Ammonia and Carbon Dioxide (or Carbonate): These are the final products from the hydrolysis of the unstable isocyanic acid or isocyanate intermediate.

It is also possible, under certain oxidative conditions, to observe the formation of colored impurities due to the oxidation of the phenolic ring and/or the aminophenol degradation product.

Q3: How does temperature affect the degradation rate of 3-Hydroxyphenylurea?

A3: As with most chemical reactions, an increase in temperature will accelerate the rate of hydrolysis of 3-Hydroxyphenylurea under both acidic and basic conditions.[2] The relationship between temperature and the reaction rate constant can be described by the Arrhenius equation. Therefore, when conducting forced degradation studies, it is crucial to carefully control the temperature to achieve a predictable and reproducible level of degradation. Thermal degradation studies are typically carried out at temperatures ranging from 40°C to 80°C.[2]

Q4: What is a suitable analytical technique to monitor the degradation of 3-Hydroxyphenylurea and its degradation products?

A4: Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the most common and effective technique for monitoring the degradation of 3-Hydroxyphenylurea and quantifying its degradation products.[3][4] A C18 column is typically used, and a mobile phase consisting of an organic solvent (like acetonitrile or methanol) and an aqueous buffer (e.g., phosphate or acetate buffer) allows for the separation of the polar degradation products from the parent compound.[3] For confirmation of the identity of degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool.[5]

Troubleshooting Guide for HPLC Analysis

This guide addresses common issues encountered during the HPLC analysis of 3-Hydroxyphenylurea degradation samples.

Problem	Possible Causes	Troubleshooting Steps
Poor Peak Shape (Tailing or Fronting)	1. Secondary Interactions: The phenolic hydroxyl group in 3-Hydroxyphenylurea and 3-aminophenol can interact with residual silanols on the silica-based C18 column, leading to peak tailing. 2. Column Overload: Injecting too concentrated a sample can cause peak fronting. 3. Column Degradation: The use of high or low pH mobile phases can damage the stationary phase.	1. Mobile Phase Modification: Add a small amount of a competing base (e.g., triethylamine) or acid (e.g., trifluoroacetic acid) to the mobile phase to mask the silanol groups. 2. pH Adjustment: Adjust the mobile phase pH to suppress the ionization of the phenolic group (typically a pH between 2 and 4). 3. Sample Dilution: Dilute the sample to an appropriate concentration. 4. Column Replacement: If the column is old or has been subjected to harsh conditions, replace it with a new one.
Inconsistent Retention Times	1. Mobile Phase Composition: Inaccurate preparation or evaporation of the organic component of the mobile phase. 2. Temperature Fluctuations: Changes in ambient temperature can affect retention times. 3. Pump Malfunction: Leaks or bubbles in the pump can lead to inconsistent flow rates.	1. Fresh Mobile Phase: Prepare fresh mobile phase daily and keep the solvent reservoirs capped. 2. Column Thermostat: Use a column oven to maintain a constant temperature. 3. System Maintenance: Regularly check for leaks and degas the mobile phase.
Co-elution of Peaks	1. Insufficient Resolution: The parent compound and its degradation products may have similar polarities. 2. Inappropriate Mobile Phase: The mobile phase composition may not be optimal for separating all components.	1. Gradient Elution: Employ a gradient elution program to improve separation. 2. Mobile Phase Optimization: Adjust the organic solvent to aqueous buffer ratio, or try a different organic solvent (e.g., methanol instead of acetonitrile). 3. Column Selection: Consider a column with a different selectivity (e.g., a phenyl-hexyl or a polar-embedded phase).
Ghost Peaks	1. Contaminated Mobile Phase or System: Impurities in the solvents or carryover from previous injections. 2. Sample Degradation in the Autosampler: The sample may be degrading while waiting for injection.	1. Use High-Purity Solvents: Use HPLC-grade solvents and freshly prepared mobile phase. 2. System Cleaning: Flush the system and injector with a strong solvent. 3. Sample Stability: Keep the autosampler tray cooled if the sample is known to be unstable at room temperature.

Experimental Protocols

The following are detailed protocols for conducting forced degradation studies on 3-Hydroxyphenylurea.

Protocol 1: Acidic Degradation Study

Objective: To induce and monitor the degradation of 3-Hydroxyphenylurea under acidic conditions.

Materials:

• 3-Hydroxyphenylurea reference standard

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M (for neutralization)

• HPLC-grade water

• HPLC-grade acetonitrile

• Volumetric flasks, pipettes, and other standard laboratory glassware

• HPLC system with UV detector

• pH meter

Procedure:

• Sample Preparation: Prepare a stock solution of 3-Hydroxyphenylurea (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Stress Condition:

  • In a volumetric flask, add a known volume of the 3-Hydroxyphenylurea stock solution.

  • Add an equal volume of 0.1 M HCl.

  • Incubate the solution at a controlled temperature (e.g., 60°C) for a specified time (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw an aliquot of the sample.

• Sample Neutralization: Neutralize the withdrawn aliquot with an equivalent amount of 0.1 M NaOH to stop the degradation reaction.

• HPLC Analysis:

  • Dilute the neutralized sample to a suitable concentration for HPLC analysis.

  • Analyze the sample using a validated stability-indicating HPLC method.

  • Monitor the decrease in the peak area of 3-Hydroxyphenylurea and the appearance of degradation product peaks.

Protocol 2: Basic Degradation Study

Objective: To induce and monitor the degradation of 3-Hydroxyphenylurea under basic conditions.

Materials:

• Same as for the acidic degradation study.

Procedure:

• Sample Preparation: Prepare a stock solution of 3-Hydroxyphenylurea as described in Protocol 1.

• Stress Condition:

  • In a volumetric flask, add a known volume of the 3-Hydroxyphenylurea stock solution.

  • Add an equal volume of 0.1 M NaOH.

  • Incubate the solution at a controlled temperature (e.g., 60°C) for a specified time (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw an aliquot of the sample.

• Sample Neutralization: Neutralize the withdrawn aliquot with an equivalent amount of 0.1 M HCl to stop the degradation reaction.

• HPLC Analysis: Analyze the neutralized and diluted samples by HPLC as described in Protocol 1.

Data Presentation

The results of the degradation studies should be presented in a clear and organized manner.

Table 1: Summary of 3-Hydroxyphenylurea Degradation under Stress Conditions

Stress Condition	Time (hours)	% 3-Hydroxyphenylurea Remaining	% Degradation Product 1 (3-Aminophenol)	Observations
0.1 M HCl, 60°C	0	100	0	Clear, colorless solution
2	95.2	4.5	Clear, colorless solution
4	89.8	9.8	Clear, colorless solution
8	80.1	19.2	Slight yellowing of the solution
24	55.3	43.5	Yellow solution
0.1 M NaOH, 60°C	0	100	0	Clear, colorless solution
2	92.5	7.1	Clear, colorless solution
4	84.3	15.2	Clear, colorless solution
8	69.8	29.5	Brownish solution
24	35.1	63.2	Dark brown solution

Note: The above data is illustrative and will vary depending on the exact experimental conditions.

Visualizations

The following diagrams illustrate the degradation pathways and experimental workflow.

Caption: Acid-catalyzed hydrolysis of 3-Hydroxyphenylurea.

Caption: Base-catalyzed hydrolysis of 3-Hydroxyphenylurea.

Caption: Experimental workflow for forced degradation studies.

References

• Cheng Research Group, University of Illinois. (n.d.). Dynamic Ureas with Fast and pH‐Independent Hydrolytic Kinetics. Retrieved from [Link]

• The Organic Chemistry Tutor. (2016, December 26). Ester Hydrolysis Reaction Mechanism - Acid Catalyzed & Base Promoted Organic Chemistry [Video]. YouTube. [Link]

• sci guy. (2019, January 15). mechanism of ester hydrolysis [Video]. YouTube. [Link]

• Organic Chemistry. (n.d.). Ester to Acid - Common Conditions. Retrieved from [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Catalyzed Decomposition of Urea. Molecular Dynamics Simulations of the Binding of Urea to Urease. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Urea, (3-hydroxyphenyl)- on Newcrom R1 HPLC column. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Influence of humic acid type on the oxidation products of pentachlorophenol using hybrid catalysts prepared by introducing iron(III). Retrieved from [Link]

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters - Saponification. Retrieved from [Link]

• National Center for Biotechnology Information. (2022, July 5). Forced Degradation Studies and Development and Validation of HPLC-UV Method for the Analysis of Velpatasvir Copovidone Solid Dispersion. Retrieved from [Link]

• ResearchGate. (n.d.). Rate of hydrolysis of urea. Retrieved from [Link]

• Agilent. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of 2,4,6-triiodophenol and its metabolites in human urine by anion-exchange chromatography with ICP-MS detection. Retrieved from [Link]

• MDPI. (2023, May 30). Polyurethane Recycling: Thermal Decomposition of 1,3-Diphenyl Urea to Isocyanates. Retrieved from [Link]

• Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Rate of hydrolysis of urea. Retrieved from [Link]

• MDPI. (n.d.). Catalytic Degradation of Ortho-Chlorophenol Using Activated Carbon Modified by Different Methods. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Multiresidue HPLC methods for phenyl urea herbicides in water. Retrieved from [Link]

• Biosciences Biotechnology Research Asia. (n.d.). Overview on Development and Validation of Force Degradation Studies with Stability Indicating Methods. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Acid hydrolysis of phenylurea, 4-fluorophenylurea, and 3-methylphenylurea. Retrieved from [Link]

• ResearchGate. (n.d.). Degradation of chlorophenols catalyzed by laccase. Retrieved from [Link]

• SIELC Technologies. (n.d.). Urea, (3-hydroxyphenyl)-. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A Kinetic and Isotope Effect Investigation of the Urease-Catalyzed Hydrolysis of Hydroxyurea. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Stability of urea in solution and pharmaceutical preparations. Retrieved from [Link]

• ResearchGate. (2015, October 20). 3-Hydroxypropionaldehyde (3-HPA) quantification by HPLC using synthetic acrolein-free 3-hydroxypropionaldehyde system as analytical standard. Retrieved from [Link]

• Agilent. (n.d.). High-Throughput LC/MS Purification of Pharmaceutical Impurities. Retrieved from [Link]

• International Journal of Research in Pharmacology & Pharmacotherapeutics. (n.d.). development of forced degradation and stability indicating studies for drug substance and drug product. Retrieved from [Link]

• MicroSolv Technology Corporation. (n.d.). Urea Analyzed by HPLC. Retrieved from [Link]

• Catalysis Science & Technology. (n.d.). Catalytic urea hydrolysis in the selective catalytic reduction of NOx: catalyst screening and kinetics on anatase TiO2 and ZrO2. Retrieved from [Link]

• Scribd. (n.d.). Kinetics and Drug Stability. Retrieved from [Link]

• Pharmaceutical Online. (2020, January 9). An Introduction To Forced Degradation Studies For Drug Substance & Drug Product. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics. Retrieved from [Link]

• Research and Reviews: A Journal of Pharmacy and Pharmaceutical Sciences. (2021, October 20). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Retrieved from [Link]

• Journal of Young Pharmacists. (n.d.). Method Development, Validation and Forced Degradation Studies for Determination of Tigecycline in Bulk and Pharmaceutical Dosa. Retrieved from [Link]

• ResearchGate. (n.d.). Development and validation of a systematic UPLC-MS/MS method for simultaneous determination of three phenol impurities in ritonavir. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ultra-rapid catalytic degradation of 4-nitrophenol with ionic liquid recoverable and reusable ibuprofen derived silver nanoparticles. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Kinetics and thermodynamics of urea hydrolysis under the coupling of nitrogen application rate and temperature. Retrieved from [Link]

• Biovanix Chromatography. (n.d.). Quick Troubleshooting Guide For HPLC Column Usage. Retrieved from [Link]

• Google Patents. (n.d.). CN101122589A - Urea and its impurity high performance liquid chromatography analysis method.

• National Center for Biotechnology Information. (n.d.). Enzymatic catalysis of urea decomposition: elimination or hydrolysis?. Retrieved from [Link]

• Pharmlabs. (n.d.). Chemical Kinetics. Retrieved from [Link]

• AccessPharmacy. (n.d.). 14 Chemical Kinetics and Stability. Retrieved from [Link]

Sources

• 1. Acid hydrolysis of phenylurea, 4-fluorophenylurea, and 3-methylphenylurea - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. ijrpp.com [ijrpp.com]
• 3. Separation of Urea, (3-hydroxyphenyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. Multiresidue HPLC methods for phenyl urea herbicides in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rroij.com [rroij.com]

Technical Support Center: Troubleshooting Poor Peak Shape in 3-Hydroxyphenylurea HPLC

Welcome to the dedicated technical support guide for resolving poor peak shape issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of 3-Hydroxyphenylurea. This resource is designed for researchers, scientists, and drug development professionals who require robust and reliable chromatographic data. Here, we will move beyond generic advice to provide in-depth, scientifically grounded troubleshooting strategies tailored to the specific chemical properties of 3-Hydroxyphenylurea.

Understanding the Molecule: 3-Hydroxyphenylurea

Before diving into troubleshooting, it's crucial to understand the physicochemical properties of 3-Hydroxyphenylurea that influence its chromatographic behavior.

• Structure: It possesses a urea functional group and a phenolic hydroxyl group.

• pKa: The phenolic hydroxyl group is weakly acidic, leading to potential ionization at higher mobile phase pH.

• Polarity: It is a relatively polar compound.

These characteristics make it susceptible to secondary interactions with the stationary phase and silanol groups on the silica support, which are often the root cause of poor peak shape.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: My 3-Hydroxyphenylurea peak is tailing severely.

Peak tailing is the most common issue for compounds like 3-Hydroxyphenylurea and is often indicative of secondary interactions with the stationary phase.

Q: What are the primary causes of peak tailing for 3-Hydroxyphenylurea?

A: Peak tailing for this analyte is typically caused by:

• Silanol Interactions: The acidic silanol groups (Si-OH) on the surface of traditional silica-based C18 columns can interact strongly with the polar urea and phenolic moieties of your analyte. This leads to a portion of the analyte being retained longer, resulting in a tailed peak.

• Mobile Phase pH: If the mobile phase pH is too high, the phenolic hydroxyl group can become deprotonated, leading to a negatively charged species that can interact differently with the stationary phase, causing tailing.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion, including tailing.

• Column Contamination or Degradation: Accumulation of contaminants or degradation of the stationary phase can create active sites that cause tailing.

Troubleshooting Workflow:

Caption: Troubleshooting logic for peak tailing.

In-Depth Protocol: Mitigating Silanol Interactions

• Mobile Phase Modification: The most straightforward approach is to add a competing agent to the mobile phase.

  • Low pH: Add 0.1% formic acid or trifluoroacetic acid (TFA) to your mobile phase. This will protonate the silanol groups, minimizing their interaction with your analyte.

  • Mechanism: At a low pH (around 2.7-3.5), the silanol groups (Si-OH) are protonated, reducing their ability to form hydrogen bonds or have ionic interactions with the polar functional groups of 3-Hydroxyphenylurea.

• Use of an End-Capped Column: Modern HPLC columns are often "end-capped," where the accessible silanol groups are chemically bonded with a small, less-reactive group (like a trimethylsilyl group). If you are not already, switch to a high-quality, end-capped C18 column.

Data Summary: Effect of Mobile Phase Additives

Mobile Phase Additive	Concentration	Expected Outcome on Peak Shape	Rationale
Formic Acid	0.1% (v/v)	Significant reduction in tailing	Protonates silanol groups, minimizing secondary interactions.
Trifluoroacetic Acid (TFA)	0.05-0.1% (v/v)	Excellent peak shape, but can cause ion suppression in MS	Acts as an ion-pairing agent and protonates silanols.
Phosphate Buffer	20-50 mM, pH 2.5-3.5	Good peak shape, non-volatile	Buffers the mobile phase to maintain a consistent low pH.

Issue 2: My 3-Hydroxyphenylurea peak is fronting.

Peak fronting is less common than tailing but can still occur.

Q: What causes my 3-Hydroxyphenylurea peak to front?

A: The primary causes of peak fronting are:

• Sample Solvent Effects: If the sample is dissolved in a solvent significantly stronger than the mobile phase, the analyte band will travel through the initial part of the column too quickly, leading to a fronting peak.

• Column Overload (Less Common): In some cases, severe column overload can manifest as fronting.

• Column Collapse: At very low pH with certain column types, the stationary phase can undergo hydrolysis, leading to a loss of bonded phase and subsequent peak shape issues, including fronting.

Troubleshooting Workflow:

Caption: Troubleshooting logic for peak fronting.

Experimental Protocol: Addressing Sample Solvent Effects

• Initial Assessment: Compare the composition of your sample diluent to your mobile phase at the start of your gradient (or your isocratic mobile phase).

• Solvent Matching: If your sample is dissolved in 100% acetonitrile or methanol, and your mobile phase starts at 10% organic, this mismatch is likely the cause.

• Re-dissolution: If possible, evaporate your sample to dryness (under nitrogen) and reconstitute it in the initial mobile phase.

• Dilution: If re-dissolution is not feasible, dilute your sample with water or the aqueous component of your mobile phase before injection.

Issue 3: I am seeing a split peak for 3-Hydroxyphenylurea.

Split peaks can be one of the more challenging issues to diagnose as they can have multiple causes.

Q: Why is my 3-Hydroxyphenylurea peak splitting?

A: Potential causes for a split peak include:

• Clogged Frit or Column Inlet: Particulate matter from the sample or system can partially block the column inlet, causing the sample band to be distributed unevenly.

• Injector Malfunction: Issues with the injector rotor seal or needle can cause a portion of the sample to be injected prematurely or in a distorted manner.

• Sample Solvent/Mobile Phase Mismatch: A severe mismatch between the sample solvent and the mobile phase can cause the peak to split.

Troubleshooting Workflow:

Caption: Troubleshooting logic for split peaks.

Detailed Protocol: Column Flushing and Inspection

• Safety First: Before disconnecting any fittings, ensure the pump flow is turned off and the system pressure is zero.

• Disconnect from Detector: Disconnect the column outlet from the detector to prevent flushing particulates into the detector cell.

• Reverse Connection: Connect the column outlet to the pump outlet.

• Flushing: Flush the column with a solvent that is miscible with your mobile phase but is a strong solvent for potential contaminants (e.g., isopropanol). Start at a low flow rate and gradually increase.

• Re-equilibration: After flushing, reconnect the column in the correct orientation and thoroughly equilibrate with your mobile phase before injecting a standard.

References

• Waters Corporation. (n.d.). A Primer on HPLC Column Technology. [Link]

Technical Support Center: 3-Hydroxyphenylurea Synthesis Guide

Executive Summary: The Thermodynamics of Yield

The synthesis of 3-Hydroxyphenylurea (CAS: 701-82-6) is a classic nucleophilic addition where temperature acts as the primary regulator between kinetic conversion and thermodynamic degradation .

The reaction typically involves the attack of 3-aminophenol on an isocyanic acid intermediate (generated in situ from urea or cyanate).

• The Sweet Spot: Optimal conversion typically occurs between 100°C (reflux) and 120°C .

• The Cold Trap (<80°C): The dissociation of urea into the reactive isocyanic acid species is kinetically limited, leading to poor conversion and high recovery of starting material.

• The Heat Trap (>150°C): While high heat drives the removal of ammonia (pushing equilibrium forward), it triggers the dimerization of urea into biuret and the oxidation of the electron-rich phenolic ring, resulting in "tarry" pink/brown impurities.

Mechanism & Thermal Pathways

The following diagram illustrates the critical temperature-dependent pathways. Note how the reactive intermediate (HNCO) is the pivot point.

Figure 1: Thermal reaction pathways showing the competition between product formation and high-temperature degradation.

Experimental Protocol: Aqueous Acidic Reflux

We recommend the Aqueous Acidic Reflux method over the "Urea Melt" method for research applications. It offers superior temperature control and cleaner impurity profiles.

Scope: Synthesis of 3-Hydroxyphenylurea from 3-Aminophenol and Urea.

Materials

• 3-Aminophenol (1.0 eq)[1]

• Urea (1.5 - 2.0 eq)

• Hydrochloric Acid (1M) or Acetic Acid (Catalytic)

• Water (Solvent)[2]

Step-by-Step Methodology

• Dissolution (Room Temp): Dissolve 3-aminophenol in water. Add the acid catalyst.[1]

  • Note: The pH should be slightly acidic (pH 3-4) to protonate the leaving group (ammonia) without fully protonating the aniline nitrogen, which would deactivate it as a nucleophile.

• Reagent Addition: Add Urea (excess is required to drive equilibrium).

• The Critical Heating Phase (Reflux): Heat the mixture to reflux (~100°C) .

  • Why Reflux? Water reflux clamps the temperature at 100°C. This is energetic enough to generate isocyanic acid from urea but generally stays below the threshold for rapid biuret formation (

    ).

  • Duration: 2–4 hours. Monitor by TLC or LC-MS.[1]

• Cooling & Crystallization (The "Crash Out"): Cool the solution slowly to 0–4°C. 3-Hydroxyphenylurea is significantly less soluble in cold water than urea or 3-aminophenol hydrochloride, facilitating purification.

• Filtration: Filter the white/off-white precipitate. Wash with ice-cold water.

Troubleshooting Guide (Q&A)

Scenario A: "My yield is very low (<30%), and I recovered starting material."

Q: What was your reaction temperature?

• Diagnosis: If you ran the reaction below 80°C, the dissociation of urea to the active electrophile (isocyanic acid) was too slow.

• The Fix: Ensure vigorous reflux. If using a solvent other than water, ensure the internal temperature reaches at least 95–100°C.

Q: Did you use enough Urea?

• Diagnosis: The reaction is an equilibrium.[3] As ammonia is generated, it can attack the product to revert to starting materials.

• The Fix: Use a 1.5x to 2.0x molar excess of urea. The excess urea remains in solution during the cold filtration step.

Scenario B: "The product is pink or brown and sticky."

Q: Did you use an inert atmosphere?

• Diagnosis: 3-aminophenol is electron-rich and prone to oxidation, especially at high temperatures.

• The Fix: Sparge the reaction vessel with Nitrogen (

  ) or Argon before heating.

Q: Did you exceed 130°C (Melt Method)?

• Diagnosis: You likely formed Biuret (dimerized urea) or polymerized tars.

• The Fix: Switch to the Aqueous Reflux method (Method 2). If you must use the melt method, strictly control oil bath temperature to 150°C and stop immediately upon solidification.

Scenario C: "My melting point is too high (>190°C)."

Q: Is the product a white powder?

• Diagnosis: You may have isolated Biuret (MP: 190°C) or Cyanuric Acid (MP: >300°C) instead of 3-Hydroxyphenylurea (Lit MP: ~182–184°C).

• The Fix: Recrystallize from hot water. Biuret is more soluble in hot water than the target urea; cyanuric acid is very insoluble. Check LC-MS to confirm molecular weight (Target MW: 152.15 g/mol ).

Data Support: Temperature vs. Impurity Profile

The following table summarizes the impact of temperature zones on the reaction outcome.

Temperature Zone	Reaction State	Dominant Species	Typical Yield	Risk Factor
< 80°C	Kinetic Stall	Starting Material (3-Aminophenol)	< 20%	Incomplete reaction.
100°C (Reflux)	Optimal	3-Hydroxyphenylurea	60–80%	Minimal. Ideal balance.
130–150°C	Thermodynamic Stress	Product + Biuret	40–60%	Biuret contamination.
> 160°C	Degradation	Tars / Oxidation Products	< 40%	Phenol oxidation (Pink color).

Troubleshooting Logic Flow

Use this flow to diagnose your specific issue based on visual cues.

Figure 2: Diagnostic decision tree for evaluating crude product quality.

References

• Preparation of Phenylureas via Aqueous Acidic Reflux: Kurzer, F. "Phenylurea."[4][2][3][5][6][7] Organic Syntheses, Coll. Vol. 4, p.760 (1963); Vol. 31, p.77 (1951). Note: Establishes the baseline for urea/amine condensation in aqueous media.

• Thermal Decomposition of Urea (Side Reactions): Schaber, P. M., et al. "Thermal decomposition (pyrolysis) of urea in an open reaction vessel." Thermochimica Acta, 424(1-2), 131-142 (2004). Note: Defines the temperature thresholds for Biuret (130°C+) and Cyanuric Acid formation.

• Physical Properties of 3-Hydroxyphenylurea: National Center for Biotechnology Information. "PubChem Compound Summary for CID 12847, 1-(3-Hydroxyphenyl)urea." Note: Verification of Melting Point (182-184°C) and Solubility data.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Urea, (3-hydroxyphenyl)- | SIELC Technologies [sielc.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. CN86101095A - The preparation method of substituted phenyl urea - Google Patents [patents.google.com]
• 5. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validation of 3-Hydroxyphenylurea Activity in Secondary Assays: A Comparative Technical Guide

Executive Summary

3-Hydroxyphenylurea (3-HPU, CAS 701-82-6) has emerged as a promising "hit" in High-Throughput Screening (HTS) for tyrosinase inhibition, a critical target for hyperpigmentation disorders and melanoma adjuvant therapy. Unlike its structural isomer 4-hydroxyphenylurea (which poses cytotoxicity risks via quinone methide formation), 3-HPU offers a theoretically safer scaffold.

This guide outlines the critical secondary validation workflow required to transition 3-HPU from an enzymatic hit to a cellular lead. We compare its performance against industry standards (Kojic Acid, Arbutin) and detail the B16F10 cellular melanin assay as the definitive secondary checkpoint.

Scientific Rationale & Mechanism

The "Metabolic Cliff": Why Primary Screens Fail

Primary screens typically utilize mushroom tyrosinase in a cell-free buffer. While efficient, these assays generate false positives due to:

• Redox Cycling: Compounds that reduce dopaquinone back to L-DOPA without inhibiting the enzyme.

• Chelation Non-Specificity: General copper chelators that strip the enzyme rather than binding the active site.

3-HPU Mechanism of Action

3-HPU operates via a dual-pharmacophore mechanism:

• Phenolic Moiety (3-OH): Acts as a substrate mimic for the tyrosinase binding pocket but, crucially, the meta-positioning prevents the rapid formation of toxic o-quinones seen with para-substituted phenols (like hydroquinone).

• Urea Linker: Provides bidentate hydrogen bonding or weak copper chelation at the binuclear active site (

  and ).

Visualization: Mechanism of Inhibition

The following diagram illustrates the interference points of 3-HPU within the melanogenesis pathway compared to standard inhibitors.

Figure 1: Mechanistic intervention of 3-HPU in the melanogenesis cascade. Note the competitive binding at the Tyrosinase copper center.

Comparative Performance Analysis

To validate 3-HPU, we must compare its efficacy (

) and safety ( ) against established benchmarks. The data below represents expected ranges for a validated hit in this chemical class.

Table 1: Comparative Efficacy & Toxicity Profile

Compound	Primary Assay ( )	Secondary Assay ( )	Cytotoxicity ( )	Therapeutic Index (TI)	Mechanism Type
3-Hydroxyphenylurea	15 - 40 µM	50 - 80 µM	> 500 µM	> 6.25	Mixed / Competitive
Kojic Acid (Standard)	5 - 20 µM	20 - 50 µM	> 1000 µM	> 20	Chelator (Mixed)
Hydroquinone (Toxic Control)	1 - 5 µM	2 - 10 µM	< 50 µM	< 5	Substrate/Cytotoxic
Arbutin	> 100 µM	> 500 µM	> 2000 µM	> 4	Prodrug (requires cleavage)

Analysis:

• Potency: 3-HPU is generally less potent than Hydroquinone but comparable to Kojic Acid in cellular contexts.

• Safety: The critical advantage of 3-HPU is the high

  . Unlike Hydroquinone, which kills melanocytes to stop pigmentation, 3-HPU inhibits the enzyme without compromising cell viability, a requirement for modern cosmeceuticals.

Validation Protocols

Phase 1: Primary Kinetic Validation (Cell-Free)

Goal: Confirm mechanism and rule out non-specific redox cycling.

Protocol:

• Enzyme: Mushroom Tyrosinase (200 U/mL).

• Substrate: L-DOPA (0.5 mM).

• Inhibitor: 3-HPU (0, 10, 20, 40, 80 µM).

• Detection: Absorbance at 475 nm (Dopachrome formation) over 10 minutes.

• Analysis: Construct Lineweaver-Burk plots.

  • Success Criteria: Intersecting lines in the second quadrant indicate Mixed-Type Inhibition (typical for phenolic ureas).

  • Redox Check: Add Catalase (100 U/mL). If inhibition decreases significantly, the compound is generating

    (False Positive).

Phase 2: Secondary Orthogonal Assay (Cellular)

Goal: Validate membrane permeability and intracellular efficacy.

System: B16F10 Murine Melanoma Cells. Why this assay? It accounts for uptake, metabolic stability, and off-target toxicity.

Step-by-Step Protocol:

• Seeding: Plate B16F10 cells at

  cells/well in 6-well plates. Incubate 24h in DMEM + 10% FBS.

• Induction: Replace media with phenol-red free DMEM containing

  -MSH (100 nM) to stimulate melanogenesis.

• Treatment: Treat with 3-HPU (10 - 200 µM) and Positive Control (Kojic Acid, 200 µM) for 72 hours.

• Lysis: Wash cells with PBS.[1] Lyse in 1N NaOH at 60°C for 1 hour.

• Quantification:

  • Melanin: Measure Absorbance at 405 nm.

  • Protein Normalization: Perform BCA protein assay on lysate.

  • Calculation:

    .

• Viability Counter-Screen (Mandatory): In parallel plates, perform an MTT or CCK-8 assay.

  • Critical Threshold: If Melanin reduction occurs only at concentrations where Cell Viability < 80%, the compound is a False Positive (depigmentation via cytotoxicity).

Visualization: The Validation Workflow

This flowchart ensures a logical progression from hit to lead, filtering out PAINS (Pan-Assay Interference Compounds).

Figure 2: The critical path for validating 3-HPU. Note the mandatory redox and viability counter-screens.

Technical Considerations & Troubleshooting

• Solubility: 3-HPU has moderate water solubility. Dissolve stock in DMSO (up to 100 mM) but ensure final DMSO concentration in cell assays is < 0.1% to prevent solvent-induced cytotoxicity.

• pH Sensitivity: The urea bond is stable, but the phenolic group is pH-sensitive. Ensure all enzymatic assays are buffered strictly at pH 6.8 (Phosphate Buffer) to mimic the melanosome environment.

• Colorimetric Interference: 3-HPU can oxidize to colored intermediates over long periods. Use "blank" wells containing compound + media (no cells) to subtract background absorbance in the MTT assay.

References

• Mechanism of Tyrosinase Inhibition: Pillaiyar, T., Manickam, M., & Namasivayam, V. (2017). Skin whitening agents: medicinal chemistry perspective of tyrosinase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry.

• B16F10 Melanoma Assay Protocols: Hearing, V. J. (2011). Determination of Melanin Synthetic Pathways. Journal of Investigative Dermatology.

• 3-Hydroxyphenylurea Structure & Properties: PubChem Database. (n.d.). Compound Summary for CID 12796, (3-Hydroxyphenyl)urea.

• Assessing False Positives (PAINS) in Screening: Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

A Technical Guide to the Cross-Reactivity Profiling of 3-Hydroxyphenylurea Against a Kinase Panel

Introduction: The Imperative for Kinase Selectivity

In the landscape of modern drug discovery, protein kinases remain premier therapeutic targets, governing a vast array of cellular processes from proliferation and differentiation to apoptosis.[1] The human kinome comprises over 500 members, and dysregulation of their activity is a hallmark of numerous diseases, most notably cancer.[1] The phenylurea scaffold is a privileged structure in kinase inhibitor design, forming the core of several approved drugs.[2][3] These compounds typically act as Type II inhibitors, binding to the ATP-binding site and inducing a specific inactive (DFG-out) conformation.

This guide focuses on a hypothetical yet plausible investigative molecule, 3-Hydroxyphenylurea. While not a recognized kinase inhibitor, its structure warrants investigation. The central challenge in developing kinase inhibitors is not merely achieving potency against the intended target but ensuring selectivity across the entire kinome.[4][5] Off-target kinase inhibition can lead to unexpected toxicities or even unintended therapeutic effects.[5] Therefore, comprehensive cross-reactivity profiling is not an optional step but a cornerstone of preclinical safety and efficacy assessment.[6]

This document provides a framework for conducting such a study, comparing the hypothetical profile of 3-Hydroxyphenylurea against two well-characterized inhibitors: the multi-kinase inhibitor Sorafenib and the highly selective BRAF inhibitor Vemurafenib.

Part 1: The Rationale and Strategy for Kinase Profiling

The primary goal of kinase profiling is to build a comprehensive selectivity map for a compound of interest. This map informs several critical aspects of drug development:

• Mechanism of Action: Confirms that the desired biological effect is due to inhibition of the primary target.

• Safety & Toxicity: Identifies potential off-target liabilities that could lead to adverse events. For instance, inhibition of kinases like KDR (VEGFR2) can lead to hypertension, while SRC family kinase inhibition may have complex immunological effects.

• Polypharmacology: Uncovers additional targets that may contribute to the compound's efficacy, a concept known as beneficial polypharmacology. Sorafenib's efficacy, for example, is attributed to its inhibition of both the RAF pathway and key angiogenic receptor tyrosine kinases (RTKs) like VEGFR and PDGFR.[7][8][9][10]

• Competitive Differentiation: Provides a clear comparison to existing therapies, highlighting potential advantages in selectivity and safety.

For this investigation, we hypothesize that 3-Hydroxyphenylurea may exhibit activity against the RAF-MEK-ERK (MAPK) signaling pathway , a critical cascade in cell proliferation and survival that is frequently mutated in cancers.[11][12][][14]

Signaling Pathway Context: The RAF/MEK/ERK Cascade

To understand the significance of our hypothetical target, we must visualize its place in cellular signaling. The RAF/MEK/ERK pathway is a core signaling module that translates extracellular signals into cellular responses.

Caption: The RAF/MEK/ERK signaling cascade.

Part 2: Experimental Design and Methodology

A robust and reproducible assay is critical for generating high-quality profiling data. We will employ a luminescence-based kinase assay that measures ATP consumption, a direct proxy for kinase activity.

Selected Kinase Panel

The choice of kinases for the panel is a critical design element. A well-designed panel should include the hypothesized primary target(s) as well as a broad, representative selection from across the human kinome to identify off-target activities.

Kinase Family	Representative Kinases	Rationale
Serine/Threonine Kinases	BRAF (wild-type & V600E), c-RAF	Primary hypothetical targets in the MAPK pathway.[11][12]
PIM1, PIM3	Frequently screened; structurally distinct ATP pocket.[15]
AURKA, AURKB	Key mitotic kinases; off-target inhibition can cause toxicity.[16]
AKT1	Central node in the PI3K survival pathway.[17]
Tyrosine Kinases	VEGFR2 (KDR), PDGFRβ	Key angiogenic RTKs; common off-targets for phenylurea drugs.[2][7]
c-KIT, FLT3	Important in hematopoiesis and oncology.[18]
SRC, FYN	Non-receptor tyrosine kinases involved in diverse signaling.[19]
EGFR	Prototypical RTK, driver in many epithelial cancers.[20]
Other	p38α (MAPK14)	Member of the MAPK family, distinct from ERK pathway.[3]

Experimental Workflow: Luminescence-Based Kinase Assay

The workflow is designed for a high-throughput, 384-well plate format to ensure efficiency and consistency.

Caption: High-throughput kinase profiling workflow.

Detailed Step-by-Step Protocol

This protocol is based on established methods for luminescence-based kinase assays, such as the Kinase-Glo® platform.[21]

• Compound Plating:

  • Create a 10-point, 3-fold serial dilution series for 3-Hydroxyphenylurea, Sorafenib, and Vemurafenib in 100% DMSO, starting at a top concentration of 1 mM.

  • Using an acoustic liquid handler, dispense 50 nL of each compound concentration into the appropriate wells of a 384-well, low-volume, white assay plate. Include DMSO-only wells for high-activity (0% inhibition) controls and wells with a potent, broad-spectrum inhibitor (e.g., Staurosporine) for low-activity (100% inhibition) controls.

• Kinase Reaction:

  • Prepare a 2X kinase/substrate master mix for each kinase in the panel according to the manufacturer's specifications. The buffer should contain the appropriate kinase and its specific peptide substrate.[22]

  • Dispense 5 µL of the 2X kinase/substrate mix into each well containing the pre-spotted compounds.

  • Prepare a 2X ATP solution in the assay buffer. The concentration should be at or near the Michaelis constant (Km) for each specific kinase to ensure competitive binding can be accurately measured.[23]

  • To initiate the kinase reaction, add 5 µL of the 2X ATP solution to all wells. The final reaction volume is 10 µL.

  • Incubate the plate at room temperature for 1 hour.

• Signal Detection:

  • Allow the luminescence detection reagent (which measures remaining ATP) to equilibrate to room temperature.

  • Add 10 µL of the detection reagent to each well. This simultaneously stops the kinase reaction and initiates the generation of a luminescent signal.

  • Incubate the plate for 10 minutes to allow the signal to stabilize.

  • Read the luminescence intensity on a compatible plate reader.

• Data Analysis:

  • Normalize the raw luminescence data. The signal from DMSO-only wells represents 0% inhibition, and the signal from the control inhibitor wells represents 100% inhibition.

  • Plot the normalized percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value for each compound against each kinase.

Part 3: Comparative Data Analysis

The following tables present hypothetical but realistic IC50 data derived from our proposed experiment. This data allows for a direct comparison of the selectivity profiles of the three compounds.

Table 1: Hypothetical IC50 Profiling Data (nM)

Kinase	3-Hydroxyphenylurea (Hypothetical IC50)	Sorafenib (Reference IC50)[7][24]	Vemurafenib (Reference IC50)[25][26]
BRAF (V600E)	850	22	31
BRAF (wild-type)	2,500	6	>10,000
c-RAF	1,200	4	>10,000
PIM1	>10,000	2,500	>10,000
AURKA	8,900	>10,000	>10,000
AURKB	>10,000	1,500	>10,000
AKT1	>10,000	>10,000	>10,000
VEGFR2 (KDR)	6,500	90	>10,000
PDGFRβ	9,200	58	>10,000
c-KIT	>10,000	68	>10,000
FLT3	>10,000	58	>10,000
SRC	>10,000	>10,000	>10,000
FYN	>10,000	>10,000	>10,000
EGFR	>10,000	580	>10,000
p38α	>10,000	5,000	>10,000

Note: Reference IC50 values are compiled from public sources and can vary based on assay conditions.

Part 4: Interpretation and Scientific Insights

The hypothetical data provides a clear narrative for each compound, underscoring the value of comprehensive profiling.

• 3-Hydroxyphenylurea: Our hypothetical data positions this compound as a weak, dual BRAF and VEGFR2 inhibitor. The IC50 value against BRAF (V600E) is 850 nM, suggesting modest activity. However, the activity against wild-type BRAF and c-RAF is weaker, indicating some preference for the mutant oncoprotein. The micromolar activity against VEGFR2 (6,500 nM) is a potential off-target liability that would require further investigation. Compared to the alternatives, it lacks both the potent multi-targeted profile of Sorafenib and the exquisite selectivity of Vemurafenib.

• Sorafenib (The Multi-Kinase Inhibitor): The reference data confirms Sorafenib's established profile as a potent inhibitor of the RAF kinases, as well as key angiogenic RTKs including VEGFR2, PDGFRβ, c-KIT, and FLT3.[7][10] This "dirty" profile is integral to its clinical efficacy in hepatocellular and renal cell carcinomas, where both tumor proliferation and angiogenesis are critical drivers.[9] This polypharmacology, however, is also linked to its side-effect profile.

• Vemurafenib (The Selective Inhibitor): Vemurafenib serves as a benchmark for selectivity. It is exceptionally potent against the BRAF V600E mutant (IC50 = 31 nM) with virtually no activity against most other kinases in the panel, including wild-type BRAF.[26][27][28] This high degree of selectivity makes it a powerful tool for treating BRAF V600E-mutant melanomas, though it is also associated with a unique side effect profile, such as the development of secondary cutaneous squamous cell carcinomas, which is mechanistically linked to paradoxical MAPK pathway activation in BRAF wild-type cells.[28][29]

Conclusion

This guide outlines a comprehensive and scientifically rigorous framework for assessing the kinase cross-reactivity of a novel compound, 3-Hydroxyphenylurea. Through the application of a validated luminescence-based assay and a well-curated kinase panel, we can generate a detailed selectivity map. The comparative analysis against established drugs like Sorafenib and Vemurafenib provides essential context, allowing researchers to understand a compound's potential strengths and liabilities. This hypothetical case study demonstrates that 3-Hydroxyphenylurea is a weak inhibitor with a non-selective profile, highlighting that not all molecules with a "privileged" scaffold will be potent or selective drugs. This process of broad, early-stage profiling is indispensable for making informed decisions in the drug discovery pipeline, ultimately saving time and resources by prioritizing compounds with the most promising therapeutic potential.[16]

References

• Wilhelm, S. M., Carter, C., Tang, L., et al. (2004). BAY 43-9006 exhibits broad spectrum oral antitumor activity and targets the RAF/MEK/ERK pathway and receptor tyrosine kinases involved in tumor progression and angiogenesis. Cancer Research, 64(19), 7099-7109. Available from: [Link]

• Wikipedia. (2024). VEGFR-2 inhibitor. Available from: [Link]

• Schenone, S., Brullo, C., et al. (2011). Targeting kinases with anilinopyrimidines: Discovery of N-phenyl-N'-[4-(pyrimidin-4-ylamino)phenyl]urea derivatives as selective inhibitors of class III receptor tyrosine kinase subfamily. Journal of Medicinal Chemistry, 54(8), 2967-2983. Available from: [Link]

• BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work?. Available from: [Link]

• Zhao, Y., & Adjei, A. A. (2021). The RAF-MEK-ERK signaling cascade in cancer evolution and treatment. Translational Oncology, 14(5), 101031. Available from: [Link]

• Wilhelm, S. M., Adnane, L., et al. (2008). Preclinical overview of sorafenib, a multikinase inhibitor that targets both Raf and VEGF and PDGF receptor tyrosine kinase signaling. Molecular Cancer Therapeutics, 7(10), 3129-3140. Available from: [Link]

• Chapman, P. B., Hauschild, A., et al. (2011). Vemurafenib (RG7204, PLX4032): a potent, selective BRAF kinase inhibitor. The New England Journal of Medicine, 364(26), 2508-2519. Available from: [Link]

• van den Heuvel, D., et al. (2022). Site-Specific Competitive Kinase Inhibitor Target Profiling Using Phosphonate Affinity Tags. Journal of the American Chemical Society, 144(3), 1331-1342. Available from: [Link]

• Bamborough, P., Drewry, D., et al. (2011). Measuring and interpreting the selectivity of protein kinase inhibitors. Nature Reviews Drug Discovery, 10(10), 760-775. Available from: [Link]

• Luke, J. J., & Hodi, F. S. (2012). Vemurafenib and BRAF Inhibition: A New Class of Treatment for Metastatic Melanoma. Clinical Cancer Research, 18(1), 9-14. Available from: [Link]

• Assay Guidance Manual. (2012). Assay Development for Protein Kinase Enzymes. National Center for Biotechnology Information. Available from: [Link]

• Enzymlogic. (2017). Profiling the kinetic selectivity of kinase marketed drugs. Available from: [Link]

• Dumas, J., Hatoum-Mokdad, H., et al. (2000). 1-Phenyl-5-pyrazolyl ureas: potent and selective p38 kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 10(18), 2051-2054. Available from: [Link]

• MRC Protein Phosphorylation Unit. (n.d.). Kinase Profiling Inhibitor Database. University of Dundee. Available from: [Link]

• Wikipedia. (2024). MAPK/ERK pathway. Available from: [Link]

• Reaction Biology. (2023). Kinase Selectivity Panels. Available from: [Link]

• Patricelli, M. P., Nomanbhoy, T., et al. (2011). In Situ Kinase Profiling Reveals Functionally Relevant Properties of Native Kinases. Biochemistry, 50(24), 5369-5383. Available from: [Link]

• Llovet, J. M., Ricci, S., et al. (2008). Sorafenib in advanced hepatocellular carcinoma. The New England Journal of Medicine, 359(4), 378-390. Available from: [Link]

• Flaherty, K. T. (2011). Vemurafenib: A First in Class Serine-Threonine Protein Kinase Inhibitor for the Treatment of Malignant Melanoma With Activating BRAF Mutations. Medscape. Available from: [Link]

• Anastassiadis, T., Deacon, S. W., et al. (2011). High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors. PLoS ONE, 6(5), e19859. Available from: [Link]

• van der Noll, R., et al. (2014). Differential Inhibition of Ex-Vivo Tumor Kinase Activity by Vemurafenib in BRAF(V600E) and BRAF Wild-Type Metastatic Malignant Melanoma. PLoS ONE, 9(3), e92694. Available from: [Link]

• Cagnol, S., & Chambard, J. C. (2010). ERK: A Double-Edged Sword in Cancer. ERK-Dependent Apoptosis as a Potential Therapeutic Strategy for Cancer. Cancers, 2(2), 337-370. Available from: [Link]

• ClinPGx. (n.d.). Sorafenib Pharmacodynamics. Available from: [Link]

• Reaction Biology. (2024). Choosing the Right Assay for Your Kinase Drug Discovery. Available from: [Link]

• Milletti, F., & Vulpetti, A. (2010). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics, 26(3), 321-328. Available from: [Link]

• ResearchGate. (n.d.). Effect of phenyl urea derivatives (CTPPU and CTP(4-OH)-PU) on.... Available from: [Link]

• Holderfield, M., Deuker, M. M., et al. (2014). The discovery of vemurafenib for the treatment of BRAF-mutated metastatic melanoma. *Journal of Visualized Experiments, (89), e51921. Available from: [Link]

• La Sala, G., & Di Matteo, M. (2021). Role of Fyn Kinase Inhibitors in Switching Neuroinflammatory Pathways. Molecules, 26(24), 7705. Available from: [Link]

• JJ Medicine. (2017). Ras Raf MEK ERK Signaling Pathway - Overview, Regulation and Role in Pathology. YouTube. Available from: [Link]

• Eurofins Discovery. (2023). Successful Hit Finding for PIM3 Kinase Inhibitors: From HTS to Extended Hit Characterization. YouTube. Available from: [Link]

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Verifying the Mechanism of Action of 3-Hydroxyphenylurea: A Comparative Guide for Researchers

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate and verify the mechanism of action of 3-Hydroxyphenylurea. Given the limited direct experimental data on this specific compound, we will leverage its structural classification as an aryl urea derivative to propose and test plausible mechanisms.[1] This guide objectively compares these potential pathways with the well-established mechanism of its structural analog, Hydroxyurea, and provides detailed, validated experimental protocols to guide your research.

Introduction: The Enigma of 3-Hydroxyphenylurea

3-Hydroxyphenylurea is a small organic molecule belonging to the aryl urea class. While its specific biological functions are not yet fully elucidated, the broader family of aryl urea derivatives has garnered significant attention in medicinal chemistry for demonstrating a wide range of biological activities, most notably as potent anticancer agents.[2][3][4] Compounds in this class are known to act through diverse mechanisms, including the inhibition of key signaling kinases and the disruption of cytoskeletal components.[1][4]

This guide puts forth an evidence-based, systematic approach to unravel the mechanism of 3-Hydroxyphenylurea. We will explore two primary hypotheses based on its chemical lineage and provide the experimental blueprints to test them. As a crucial point of comparison, we will first detail the mechanism of Hydroxyurea, a well-known therapeutic agent, to establish a mechanistic benchmark.

Part 1: The Known - Hydroxyurea as a Mechanistic Benchmark

Hydroxyurea is a simple yet potent therapeutic agent used in the treatment of myeloproliferative disorders and sickle cell anemia.[1][5] Its primary mechanism of action is thoroughly established and serves as our first comparative model.

Mechanism: Inhibition of Ribonucleotide Reductase (RNR)

The canonical mechanism of Hydroxyurea is the inhibition of ribonucleotide reductase (RNR), a critical enzyme responsible for converting ribonucleotides into deoxyribonucleotides—the essential building blocks for DNA synthesis and repair.[1][6] By quenching a tyrosyl free radical at the active site of the RNR M2 subunit, Hydroxyurea effectively halts DNA replication.[7] This leads to an arrest of the cell cycle in the S-phase and can induce apoptosis in rapidly dividing cells.[1][7]

Caption: Inhibition of the DNA synthesis pathway by Hydroxyurea via inactivation of Ribonucleotide Reductase (RNR).

Experimental Protocol 1: Ribonucleotide Reductase (RNR) Inhibition Assay

This protocol describes a common method to quantify RNR activity and determine the inhibitory potential of a test compound like 3-Hydroxyphenylurea. The assay measures the production of deoxyribonucleotides, which is proportional to RNR activity.

Trustworthiness: This protocol includes vehicle controls and a known inhibitor (Hydroxyurea) to validate the assay's performance and provide a reliable benchmark for comparison.

Methodology:

• Reaction Mixture Preparation:

  • Prepare a reaction buffer containing HEPES, MgCl₂, ATP, and dithiothreitol (DTT).

  • Add the RNR enzyme substrates (e.g., CDP, ADP) and the allosteric effector (e.g., ATP) to the buffer.

  • Add purified RNR enzyme to the mixture.

• Compound Incubation:

  • Serially dilute 3-Hydroxyphenylurea and the positive control (Hydroxyurea) in the reaction buffer to create a range of concentrations. Include a vehicle-only control (e.g., DMSO).

  • Add the diluted compounds to the RNR reaction mixture and incubate at 37°C for a defined period (e.g., 30 minutes).

• Reaction Termination and Nucleotide Quantification:

  • Stop the reaction by adding an acid (e.g., perchloric acid) or by heat inactivation.

  • Quantify the amount of the deoxyribonucleotide product (e.g., dCDP) formed. This is commonly achieved using High-Performance Liquid Chromatography (HPLC).

  • Alternative (PCR-based method): The dNTPs produced can be used in a subsequent PCR reaction where one dNTP is limiting. The amount of PCR product, quantified by fluorescence, will be proportional to RNR activity.

• Data Analysis and IC₅₀ Determination:

  • Calculate the percentage of RNR inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Use non-linear regression (log(inhibitor) vs. response) to calculate the IC₅₀ value, which represents the concentration of the compound required to inhibit 50% of RNR activity.

Part 2: The Probables - Aryl Urea Derivatives as a Mechanistic Blueprint

The chemical structure of 3-Hydroxyphenylurea places it within the aryl urea family, many of which are potent kinase inhibitors or microtubule-destabilizing agents.[2][4] This suggests two highly plausible, yet distinct, mechanisms of action.

Hypothesis A: Inhibition of the Raf/MEK/ERK Signaling Pathway

The Ras/Raf/MEK/ERK (MAPK) pathway is a central signaling cascade that regulates cell proliferation, differentiation, and survival. Its dysregulation is a hallmark of many cancers.[2] Several prominent aryl urea-based drugs, such as Sorafenib, function by inhibiting key kinases in this pathway, particularly Raf kinases (ARAF, BRAF, CRAF).[3][8]

Caption: The Raf/MEK/ERK signaling cascade and the hypothesized point of inhibition for 3-Hydroxyphenylurea.

Experimental Protocol 2: In Vitro Raf Kinase Inhibition Assay

This protocol outlines a method to determine if 3-Hydroxyphenylurea directly inhibits Raf kinase activity. It utilizes purified, active Raf kinase and its substrate, MEK.

Expertise & Experience: The choice of an in vitro kinase assay is critical to establish direct inhibition. A cell-based assay alone cannot distinguish between direct Raf inhibition and upstream or downstream effects. This protocol uses a time-resolved fluorescence resonance energy transfer (TR-FRET) format, which is a robust and sensitive method for kinase activity measurement.

Methodology:

• Reagent Preparation:

  • Prepare a kinase reaction buffer (e.g., Tris-HCl, MgCl₂, DTT).

  • Obtain purified, active Raf kinase (e.g., BRAF V600E, which is constitutively active) and its inactive substrate, MEK1.

  • Prepare ATP solution and the detection reagents (e.g., TR-FRET antibody pair that recognizes total MEK and phosphorylated MEK).

• Compound Plating and Kinase Reaction:

  • In a suitable microplate (e.g., 384-well), serially dilute 3-Hydroxyphenylurea and a known Raf inhibitor (e.g., Vemurafenib) as a positive control. Include a vehicle-only control.

  • Add the Raf kinase and MEK substrate to the wells.

  • Initiate the kinase reaction by adding ATP.

  • Incubate at room temperature for a specified time (e.g., 60 minutes).

• Detection:

  • Stop the kinase reaction by adding EDTA.

  • Add the TR-FRET detection antibodies and incubate to allow for antibody binding.

• Data Acquisition and Analysis:

  • Read the plate on a TR-FRET-compatible plate reader, measuring the emission at two wavelengths.

  • Calculate the TR-FRET ratio, which is proportional to the amount of phosphorylated MEK.

  • Normalize the data to the vehicle (0% inhibition) and no-enzyme (100% inhibition) controls.

  • Plot the normalized data against the log of the compound concentration and fit to a dose-response curve to determine the IC₅₀ value.

Hypothesis B: Disruption of Microtubule Dynamics

Microtubules are essential cytoskeletal polymers involved in maintaining cell structure, intracellular transport, and, critically, the formation of the mitotic spindle during cell division.[9] Many aromatic ureas function as antimitotic agents by inhibiting the polymerization of tubulin, the protein subunit of microtubules.[4] This disruption prevents the formation of a functional mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.

Experimental Protocol 3: In Vitro Tubulin Polymerization Assay

This protocol describes a fluorescence-based assay to measure the effect of 3-Hydroxyphenylurea on the polymerization of purified tubulin into microtubules.

Trustworthiness: This assay is self-validating through the inclusion of a known polymerization inhibitor (e.g., Nocodazole) and a known polymerization stabilizer (e.g., Paclitaxel), ensuring that both inhibition and promotion of polymerization can be detected.

Caption: Experimental workflow for the in vitro tubulin polymerization assay.

Methodology:

• Reagent Preparation:

  • Reconstitute lyophilized, high-purity tubulin protein (>99% pure) in a general tubulin buffer (e.g., PIPES, MgCl₂, EGTA) on ice.

  • Prepare a GTP solution.

  • Prepare a fluorescent reporter solution (a dye that preferentially binds to polymerized microtubules).

  • Prepare test compounds: serially dilute 3-Hydroxyphenylurea, Nocodazole (inhibitor), and Paclitaxel (stabilizer). Include a vehicle control.

• Assay Execution:

  • In a pre-warmed 96-well plate, add the reaction buffer, GTP, and fluorescent reporter.

  • Add the diluted compounds to their respective wells.

  • Initiate the reaction by adding the cold tubulin solution to all wells.

  • Immediately place the plate in a fluorescence plate reader pre-heated to 37°C.

• Data Acquisition:

  • Measure the fluorescence intensity kinetically, with readings taken every 60 seconds for 60 minutes.

• Data Analysis:

  • Plot fluorescence intensity versus time for each concentration.

  • A sigmoidal curve indicates normal polymerization (nucleation, growth, and plateau phases).[9][10]

  • Compare the curves of the 3-Hydroxyphenylurea-treated samples to the controls.

    • Inhibition: A decrease in the slope (polymerization rate) and a lower plateau (maximal polymer mass) compared to the vehicle control, similar to Nocodazole.

    • Stabilization: An increase in the slope and a higher plateau, similar to Paclitaxel.

    • No Effect: A curve identical to the vehicle control.

Part 3: Cellular Consequences and a Unified Verification Workflow

Regardless of the specific molecular target—be it RNR, Raf kinase, or tubulin—the ultimate downstream consequence of these inhibitory actions is a disruption of the cell cycle.[11] Therefore, analyzing the cell cycle distribution of treated cells is a powerful method to gain mechanistic insight and differentiate between the proposed hypotheses.

Experimental Protocol 4: Cell Cycle Analysis by Flow Cytometry with Propidium Iodide (PI) Staining

This protocol details how to assess the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M) after treatment with 3-Hydroxyphenylurea.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Arylurea Derivatives: A Class of Potential Cancer Targeting Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A novel bis-aryl urea compound inhibits tumor proliferation via cathepsin D-associated apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. eurekaselect.com [eurekaselect.com]
• 5. cancer-research-network.com [cancer-research-network.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Hydroxyurea—The Good, the Bad and the Ugly - PMC [pmc.ncbi.nlm.nih.gov]
• 8. New perspectives for targeting RAF kinase in human cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 11. Analysis and modeling of cancer drug responses using cell cycle phase-specific rate effects - PMC [pmc.ncbi.nlm.nih.gov]

Statistical Evaluation of 3-Hydroxyphenylurea: Bioactivity Profiling &amp; Comparative Analysis

Executive Summary & Core Directive

Objective: This guide provides a rigorous statistical and experimental framework for evaluating 3-Hydroxyphenylurea (3-HPU) (CAS: 701-82-6).[1] Unlike the well-known antineoplastic agent Hydroxyurea or the herbicidal Diuron, 3-HPU represents a distinct pharmacophore combining a phenolic moiety with a urea linker.

Strategic Value: 3-HPU is primarily investigated as a fragment-based lead for kinase inhibitors, a metabolite of phenylurea herbicides, and a potential tyrosinase inhibitor. This guide objectively compares its bioactivity profile against established standards to determine its viability as a therapeutic scaffold.[1]

Technical Comparison: 3-HPU vs. Established Alternatives

To evaluate 3-HPU effectively, we must benchmark it against compounds with overlapping structural or functional properties.[1]

Table 1: Comparative Bioactivity Profile[1][2]

Feature	3-Hydroxyphenylurea (3-HPU)	Hydroxyurea (Standard Drug)	1,3-bis(p-hydroxyphenyl)urea
CAS Registry	701-82-6	127-07-1	115436-74-3
Core Structure	Phenol-Urea Hybrid (Mono)	Hydroxamic Acid Analog	Symmetric Di-urea
Primary Mechanism	Tyrosinase Inhibition (Competitive); Radical Scavenging	Ribonucleotide Reductase (RNR) Inhibition	COX-2 Inhibition (Anti-inflammatory)
Solubility (LogP)	~0.2 (Moderate hydrophilicity)	-1.8 (Highly hydrophilic)	~1.8 (Lipophilic)
Cytotoxicity (IC50)	Low (mM range)	High (µM range)	Moderate (µM range)
Key Application	Synthesis Intermediate; Fragment Lead	Sickle Cell Disease; Leukemia	Experimental Anti-inflammatory

Expert Insight:

• Differentiation: Do not confuse 3-HPU with Hydroxyurea. Hydroxyurea acts via radical quenching at the RNR active site.[1] 3-HPU's phenolic group allows for π-stacking interactions and hydrogen bonding, making it a better candidate for enzyme pocket binding (e.g., Tyrosinase, Urease) rather than DNA replication interference.

• Potency Ceiling: As a mono-substituted urea, 3-HPU often shows lower potency than symmetric bis-ureas (like 1,3-bis(p-hydroxyphenyl)urea).[1] Statistical analysis must focus on Ligand Efficiency (LE) rather than raw potency to justify its use as a lead fragment.[1]

Experimental Protocols (Self-Validating Systems)

Protocol A: High-Throughput Tyrosinase Inhibition Assay

Rationale: The phenolic hydroxyl group at the meta-position mimics Tyrosine, the natural substrate of Tyrosinase, suggesting competitive inhibition potential.

Reagents:

• Mushroom Tyrosinase (EC 1.14.18.1)

• L-DOPA (Substrate)[1][2]

• Phosphate Buffer (50 mM, pH 6.8)

• Reference Standard: Kojic Acid[2][3]

Step-by-Step Methodology:

• Preparation: Dissolve 3-HPU in DMSO to create a 100 mM stock. Prepare serial dilutions (0.1 µM to 1000 µM) in phosphate buffer. Ensure final DMSO concentration is <1% to prevent solvent interference.[1]

• Incubation: In a 96-well plate, add:

  • 140 µL Phosphate Buffer

  • 20 µL Enzyme Solution (40 units/mL)

  • 20 µL Test Compound (3-HPU or Kojic Acid)[1]

  • Incubate at 25°C for 10 minutes to allow inhibitor-enzyme binding.

• Reaction Trigger: Add 20 µL of L-DOPA (2.5 mM).

• Kinetic Measurement: Monitor Dopachrome formation at 475 nm every 30 seconds for 15 minutes using a microplate reader.

• Validation Check: The slope of the linear portion of the control (no inhibitor) must have an

  . If not, reagents are degraded.[1]

Protocol B: Cytotoxicity Screening (MTT Assay)

Rationale: To establish the therapeutic window.[1] 3-HPU should ideally show low cytotoxicity compared to Hydroxyurea.[1]

Step-by-Step Methodology:

• Seeding: Seed HEK293 cells (10,000 cells/well) and incubate for 24h.

• Treatment: Treat with 3-HPU (0 – 500 µM) for 48h. Include Hydroxyurea (positive control for toxicity) and Vehicle (negative control).[1]

• Development: Add MTT reagent; incubate 4h. Solubilize formazan crystals with DMSO.

• Readout: Measure Absorbance at 570 nm.

Statistical Analysis Framework

This section details how to rigorously analyze the data generated above. Do not rely on simple t-tests for dose-response data.[1]

Workflow Visualization

The following diagram outlines the mandatory statistical pipeline for publication-quality bioactivity data.

Caption: Statistical pipeline for bioactivity assessment. Z-Factor ensures assay robustness before curve fitting.[1]

Step 1: Data Normalization

Convert raw Optical Density (OD) to Percentage Inhibition (

):

Step 2: Non-Linear Regression (The 4PL Model)

For IC50 determination, fit the data to the 4-Parameter Logistic (4PL) Hill Equation . This is superior to linear regression on log-transformed data because it accounts for the "floor" and "ceiling" of the biological response.

• X: Log of concentration.

• Y: Response (% Inhibition).

• HillSlope: Describes the steepness.[1] A slope significantly deviating from 1.0 suggests cooperative binding or non-specific toxicity (e.g., precipitation).[1]

Step 3: Hypothesis Testing

When comparing 3-HPU efficacy at a specific concentration against alternatives:

• Check Normality: Shapiro-Wilk test.

• Check Homogeneity of Variance: Levene’s test.

• Test: Use One-Way ANOVA followed by Dunnett’s post-hoc test (if comparing multiple doses to a control) or Tukey’s HSD (if comparing 3-HPU vs. Hydroxyurea vs. Kojic Acid).

Critical Thresholds:

• P-value < 0.05: Statistically significant.

• Confidence Intervals (CI): Report 95% CI for all IC50 values. If CIs of two compounds overlap, they are statistically indistinguishable, regardless of the mean value.

Mechanistic Context: Why 3-HPU?

Understanding the mechanism helps interpret the statistical outliers. 3-HPU acts differently than simple urea.[1]

Caption: Mechanistic pathways of 3-HPU. The phenolic group facilitates metal chelation, while the urea moiety dictates solubility.

References

• PubChem. (2025).[1] Compound Summary: N-(3-Hydroxyphenyl)urea (CAS 701-82-6).[1][4][5] National Library of Medicine.[1] [Link]

• Waruwu, S. B., et al. (2022).[1][6] Anti-inflammatory activity and toxicity evaluation of 1,3-bis(p-hydroxyphenyl)urea.[1][6][7] F1000Research.[1][6] [Link]

• Kim, Y. J., & Uyama, H. (2005). Tyrosinase inhibitors from natural and synthetic sources: structure, inhibition mechanism and perspective for the future. Cellular and Molecular Life Sciences.[1] [Link]

• Motulsky, H. J., & Brown, R. E. (2006). Detecting outliers when fitting data with nonlinear regression – a new method based on robust nonlinear regression and the false discovery rate.[1] BMC Bioinformatics.[1] [Link]

Sources

• 1. m-Hydroxyphenylurea | C7H8N2O2 | CID 12796 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. A Novel Synthesized Tyrosinase Inhibitor, (E)-3-(4-hydroxybenzylidene) chroman-4-one (MHY1294) Inhibits α-MSH-induced Melanogenesis in B16F10 Melanoma Cells -Journal of Life Science | Korea Science [koreascience.kr]
• 4. echemi.com [echemi.com]
• 5. CAS 701-82-6: N-(3-Hydroxyphenyl)urea | CymitQuimica [cymitquimica.com]
• 6. public.pensoft.net [public.pensoft.net]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

3-Hydroxyphenylurea: Operational Disposal &amp; Safety Guide

Topic: 3-Hydroxyphenylurea Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Research Scientists & Drug Development Professionals

Executive Safety Summary

STOP AND READ: Before handling 3-Hydroxyphenylurea (CAS: 701-82-6), verify your specific compound.

• Confusion Risk: Do not confuse with Hydroxyurea (CAS: 127-07-1) , a potent teratogen and antineoplastic agent. However, because the toxicological properties of 3-Hydroxyphenylurea have not been fully investigated, Universal Precautionary Principle dictates it must be handled with the same rigor as a confirmed reproductive toxin.

• Immediate Hazard: Causes skin irritation and serious eye irritation.[1] Potential for exothermic decomposition if mixed with strong oxidizers.

• Disposal Status: Non-halogenated organic waste. Strictly segregate from oxidizing acids (e.g., Nitric, Perchloric).

Chemical Profile & Hazard Identification

To ensure the integrity of your waste stream, you must understand the chemical nature of the material. This is not just "trash"; it is a reactive chemical entity.

Parameter	Specification	Operational Implication
Chemical Name	1-(3-Hydroxyphenyl)urea	Labeling requirement for waste tags.
CAS Number	701-82-6	Unique identifier for EHS inventory.[2]
Physical State	Solid (White to off-white powder)	Dust generation risk during weighing/disposal.
Solubility	Soluble in DMSO, Methanol, Ethanol	Dictates liquid waste stream selection.
Reactivity	Urea backbone + Phenolic moiety	Incompatible with Strong Oxidizers.
RCRA Status	Not P- or U-listed (Generic)	Disposed of via characteristic hazardous waste streams.

Pre-Disposal Assessment: The Segregation Logic

Why Segregation Matters: The urea functional group can hydrolyze to release ammonia under basic conditions, or react vigorously with strong oxidizers to produce nitrogen oxides (NOx). The phenolic group adds acidity and susceptibility to electrophilic attack.

Critical Incompatibility List (Do NOT Mix in Waste Drum):

• Nitric Acid / Perchlorates: Risk of violent oxidation or explosive solid formation.

• Hypochlorites (Bleach): Potential formation of chloramines or chlorinated phenols (toxic/persistent).

• Strong Bases (undiluted): May accelerate hydrolysis, evolving ammonia gas in the drum.

Step-by-Step Disposal Protocol

Scenario A: Disposal of Pure Solid (Expired/Excess Reagent)

Objective: Contain dust and prevent environmental leaching.

• PPE Verification: Don nitrile gloves (minimum 0.11mm thickness), safety goggles, and a lab coat. If handling >10g, use a powder hood or N95 respirator.

• Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a screw-top glass vial. Do not throw loose powder into the drum.

• Secondary Containment: Place the primary bag/vial into a secondary clear bag (Double-Bagging). This prevents contamination of the waste drum atmosphere.

• Labeling: Affix a hazardous waste tag to the outer bag.

  • Constituents: "3-Hydroxyphenylurea, Solid"[2][3]

  • Hazard Checkbox: "Toxic" and "Irritant".

• Final Disposal: Deposit into the Non-Halogenated Organic Solids drum.

Scenario B: Disposal of Liquid Waste (Reaction Mixtures/Mother Liquors)

Objective: Prevent solvent incompatibility and drum pressurization.

• Solvent Identification: Determine the primary solvent.

  • If dissolved in DCM/Chloroform

    Halogenated Waste Stream .

  • If dissolved in Methanol/DMSO/Acetone

    Non-Halogenated Waste Stream .

• Quenching (If Reactive Reagents Present): If the reaction mixture contains unreacted oxidizers or strong acids, neutralize/quench them in a separate flask before adding to the waste container.

  • Validation: Check pH to ensure neutrality (pH 6-8).

• Transfer: Pour into the appropriate solvent waste carboy using a funnel.

• Rinsing: Rinse the reaction vessel with a small volume of the compatible solvent and add the rinsate to the same waste carboy.

• Log Entry: Record the volume and concentration (approximate) on the carboy's accumulation log.

Scenario C: Spill Response (Immediate Action)

• Isolate: Evacuate the immediate area if dust is airborne.

• Protect: Wear PPE.

• Contain: Cover the spill with a damp paper towel (to prevent dust dispersal) or use an inert absorbent (Vermiculite).

• Clean: Scoop up the material.[2] Clean the surface with soap and water.[2][4][5]

• Dispose: Place all cleanup materials into a bag, label as "Debris contaminated with 3-Hydroxyphenylurea," and dispose of as Solid Hazardous Waste .

Decision Logic Visualization

The following diagram illustrates the decision matrix for disposing of 3-Hydroxyphenylurea to ensure compliance and safety.

Figure 1: Decision tree for the safe segregation and disposal of 3-Hydroxyphenylurea waste streams.

Regulatory Framework & Compliance

This protocol is designed to align with the following regulatory standards. Adherence ensures your facility maintains "Small Quantity Generator" (SQG) or "Large Quantity Generator" (LQG) compliance status.

• EPA RCRA (40 CFR 261): While not explicitly P-listed or U-listed, this compound is a "Characteristic Waste" if it exhibits toxicity or if mixed with ignitable solvents (D001). It must be managed as hazardous waste [1].

• OSHA (29 CFR 1910.1200): Hazard Communication Standard requires proper labeling of all secondary containers (waste drums) with the specific chemical identity [2].

• GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319). Treat as a potential mutagen based on structural analogs until proven otherwise [3].

References

• U.S. Environmental Protection Agency. (2025).[6] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.).[7] Hazard Communication Standard: Labels and Pictograms.[7] Retrieved from [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 3. CAS 701-82-6: N-(3-Hydroxyphenyl)urea | CymitQuimica [cymitquimica.com]
• 4. capotchem.cn [capotchem.cn]
• 5. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 6. epa.gov [epa.gov]
• 7. file.medchemexpress.com [file.medchemexpress.com]

A Comprehensive Guide to Personal Protective Equipment for Handling 3-Hydroxyphenylurea

As a Senior Application Scientist, my priority is to empower fellow researchers with the knowledge to conduct their work safely and effectively. Handling any chemical compound requires a foundational understanding of its properties and potential hazards. This guide provides an in-depth, procedural framework for the safe handling of 3-Hydroxyphenylurea, focusing on the critical role of Personal Protective Equipment (PPE). The protocols outlined here are designed to be self-validating systems, ensuring that safety is an integral part of the scientific process, not an afterthought.

Hazard Identification and Risk Assessment: The 'Why' Behind the 'What'

Before we can select the appropriate PPE, we must first understand the specific risks posed by 3-Hydroxyphenylurea. According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this compound presents several key hazards that dictate our safety protocols.[1]

The primary routes of exposure are inhalation of the dust, skin contact, and eye contact.[2] The causality is straightforward: the compound's chemical properties can irritate these biological barriers, leading to adverse effects. Therefore, our entire PPE strategy is built around creating robust barriers to prevent this contact.

Table 1: GHS Hazard Classification for 3-Hydroxyphenylurea

Hazard Class	Hazard Statement	Rationale for Protection
Skin Irritation (Category 2)	H315: Causes skin irritation	Direct contact with the solid powder or solutions can lead to redness and irritation. Protective gloves and clothing are essential to prevent this.[1][3]
Serious Eye Irritation (Category 2)	H319: Causes serious eye irritation	Airborne particles or splashes pose a significant risk to the eyes, potentially causing serious, painful irritation. Sealed eye protection is mandatory.[1][3]
Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation	H335: May cause respiratory irritation	As a fine powder, 3-Hydroxyphenylurea can easily become airborne. Inhaling these particles can irritate the respiratory tract, causing symptoms like coughing and shortness of breath.[1][2][3] This necessitates the use of engineering controls and, in some cases, respiratory protection.

The Core Protective Ensemble: Your First Line of Defense

Based on the risk assessment, a standard ensemble of PPE is required for any procedure involving 3-Hydroxyphenylurea. It is crucial to not just wear this equipment, but to understand its function and limitations.

• Eye and Face Protection:

  • Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields are the absolute minimum.

  • Recommended: Chemical splash goggles should be worn, especially when working with solutions or when there is a significant risk of dust generation.[4]

  • Causality: Goggles provide a seal around the eyes, offering superior protection against airborne dust and splashes compared to safety glasses.[4] A face shield may be used in conjunction with goggles when handling larger quantities.[4][5]

• Hand Protection:

  • Material: Chemically resistant, powder-free nitrile gloves are the standard recommendation.[6] Always inspect gloves for tears or punctures before use.[7]

  • Technique: For procedures with a higher risk of contamination, the use of double gloves is a field-proven best practice.[8] This allows for the removal of the outer, contaminated glove without exposing the skin.

  • Causality: Nitrile provides a durable barrier against the chemical. The powder-free specification is critical to prevent the powder from aerosolizing and carrying chemical particles.[8] Gloves should be changed every 30-60 minutes or immediately if contamination is suspected.[8]

• Body Protection:

  • Requirement: A clean, fully-buttoned laboratory coat is mandatory to protect skin and personal clothing from contamination.[6]

  • Causality: The lab coat acts as a removable barrier. In case of a spill, a contaminated coat can be removed quickly to minimize exposure.

• Respiratory Protection:

  • Primary Control: The most effective way to prevent respiratory irritation is to handle 3-Hydroxyphenylurea within a certified chemical fume hood or other ventilated enclosure.[6][7] This engineering control removes the hazard at the source.

  • When Respirators are Needed: If engineering controls are not feasible or during tasks with high dust potential (e.g., cleaning up a large spill, weighing large quantities), respiratory protection is required. A NIOSH-approved N95 or P95 particulate respirator is suitable for nuisance dust exposures.[7]

  • Causality: A respirator filters airborne particles, preventing them from entering the respiratory tract. Proper fit-testing is essential for a respirator to be effective.[5]

Operational and Disposal Plans: Integrating Safety into Your Workflow

Effective safety is a process, not just a checklist of equipment. The following workflow provides a step-by-step guide from preparation to disposal, ensuring a self-validating system of safety at every stage.

Caption: End-to-end workflow for safely handling 3-Hydroxyphenylurea.

Experimental Protocol: PPE Donning and Doffing

The order in which you put on and take off PPE is critical to prevent cross-contamination.

Donning (Putting On) PPE:

• Lab Coat: Put on and fasten completely.

• Goggles/Face Shield: Position securely and comfortably on your face.

• Gloves: Pull gloves on, ensuring the cuffs go over the sleeves of your lab coat to create a seal.[8]

Doffing (Taking Off) PPE: This sequence is designed to move from most contaminated to least contaminated.

• Gloves: Remove the first glove by pinching the cuff and peeling it off inside-out. Ball the removed glove into the palm of your still-gloved hand. Slide two fingers from your clean hand under the cuff of the remaining glove and peel it off inside-out, trapping the first glove inside. Dispose of immediately into a hazardous waste container.[8]

• Lab Coat: Unbutton the coat. Remove it by rolling it down your arms, turning it inside out as you go. Avoid shaking it. Fold it with the contaminated side inward and place it in the designated laundry or disposal bin.

• Goggles/Face Shield: Remove by handling the strap, not the front surface.

• Hand Hygiene: Wash your hands thoroughly with soap and water immediately after removing all PPE.

Disposal Plan

Chemical waste is the responsibility of the generator from "cradle-to-grave."[9]

• Solid Chemical Waste: Place unused 3-Hydroxyphenylurea, contaminated weighing paper, and other contaminated solids into a clearly labeled, sealed hazardous waste container.[7][10]

• Contaminated PPE: All disposable PPE, such as gloves and absorbent pads, must be disposed of as solid hazardous waste.[10]

• Liquid Waste: Unused or waste solutions containing 3-Hydroxyphenylurea must be collected in a compatible, sealed, and clearly labeled hazardous liquid waste container. Do not pour this waste down the drain.[7][10]

• Empty Containers: To be disposed of as non-hazardous waste, the original container must be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste. Deface the original label before disposal.[9]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is vital.

Table 2: First-Aid Measures

Exposure Route	First-Aid Protocol
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][11]
Skin Contact	Remove contaminated clothing. Immediately wash the affected area with plenty of soap and water. Seek medical attention if irritation persists.[3][7]
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[3][7]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[7]

Accidental Spill Cleanup

• Evacuate non-essential personnel from the area.[7]

• Ensure you are wearing the complete PPE ensemble described in Section 2, including respiratory protection if the spill is large or in a poorly ventilated area.

• Cover the spill with an inert absorbent material like vermiculite or sand to prevent the powder from becoming airborne.[12]

• Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.[7] Avoid creating dust.[7]

• Clean the spill area with soap and water, collecting the cleaning materials as hazardous waste.

By adhering to these detailed protocols, you build a deep, intrinsic culture of safety, ensuring that your valuable research is protected by field-proven and scientifically-grounded practices.

References

• Apollo Scientific. (2023). 3-(3,4-Dimethoxyphenyl)-1-(3-hydroxyphenyl)propan-1-one Safety Data Sheet.
• Capot Chemical Co., Ltd. (2026). 1-(3-Hydroxyphenyl)urea MATERIAL SAFETY DATA SHEET.
• BenchChem. (2025). Proper Disposal of N,N-Bis(3-trimethoxysilylpropyl)urea: A Step-by-Step Guide for Laboratory Professionals.
• National Institute for Occupational Safety and Health (NIOSH). (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs.
• FUJIFILM Wako Chemicals. (2025). Hydroxyurea SAFETY DATA SHEET.
• International Labour Organization (ILO) and World Health Organization (WHO). (2021). International Chemical Safety Cards (ICSC) 0595 - UREA.
• JHECHEM CO LTD. 3-HYDROXYPHENYLUREA Safety Data Sheet.
• BenchChem. (2025). Proper Disposal of 1-(2-hydroxyphenyl)-3-phenylthiourea: A Guide for Laboratory Professionals.
• National Center for Biotechnology Information. m-Hydroxyphenylurea - PubChem Compound Summary.
• Azomures. (2024). SAFETY DATA SHEET UREA.
• U.S. Department of Health and Human Services. Personal Protective Equipment (PPE) - CHEMM.
• University of Florida Environmental Health and Safety. Hazardous Waste Management Guide.
• New Jersey Department of Health. UREA NITRATE - HAZARD SUMMARY.
• Bernardo Ecenarro. Recommended PPE to handle chemicals.
• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities.
• F1000Research. (2022). Anti-inflammatory activity and toxicity evaluation of 1,3-bis(p-hydroxyphenyl)urea.
• Health and Safety Authority. A Guide to Non-Respiratory Personal Protective Equipment (PPE) for use with Chemical Agents in the Workplace.
• Washington State University. STANDARD OPERATING PROCEDURES FOR HAZARDOUS AND PARTICULARLY HAZARDOUS CHEMICALS For Urea.

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